2-(1-ethyl-1H-pyrazol-5-yl)propanoic acid

Core Science & Biosynthesis

2-(1-ethyl-1H-pyrazol-5-yl)propanoic acid structure elucidation

An In-depth Technical Guide to the Structure Elucidation of 2-(1-ethyl-1H-pyrazol-5-yl)propanoic acid

Introduction

In the landscape of modern drug discovery and development, pyrazole derivatives represent a class of heterocyclic compounds with significant therapeutic potential, exhibiting a wide array of biological activities. The precise structural characterization of these molecules is a critical, non-negotiable step in advancing a compound from a laboratory curiosity to a clinical candidate. The substitution pattern on the pyrazole ring and the nature of its side chains fundamentally dictate the molecule's interaction with biological targets. Consequently, the unambiguous elucidation of the molecular structure is paramount for establishing definitive Structure-Activity Relationships (SAR).[1]

This technical guide provides a comprehensive, multi-technique approach to the structure elucidation of a novel pyrazole derivative, 2-(1-ethyl-1H-pyrazol-5-yl)propanoic acid . We will navigate through a logical, self-validating workflow that integrates Mass Spectrometry (MS), Infrared (IR) Spectroscopy, and a suite of one- and two-dimensional Nuclear Magnetic Resonance (NMR) experiments. The narrative is designed to not only present the data but to explain the causal logic behind the analytical choices, providing researchers, scientists, and drug development professionals with a robust framework for characterizing complex small molecules.

Chapter 1: The Analytical Workflow - A Strategic Overview

The structure elucidation of an unknown compound is a systematic process of hypothesis generation and validation. Our strategy begins with determining the molecular formula and identifying key functional groups, followed by a detailed mapping of the atomic connectivity.

Caption: Overall workflow for structure elucidation.

Chapter 2: Mass Spectrometry - Defining the Molecular Blueprint

The first step in any structure elucidation is to determine the molecular weight and elemental composition. High-Resolution Mass Spectrometry (HRMS) provides the necessary precision to distinguish between isobaric formulas.

Experimental Protocol: HRMS (ESI-TOF)

• Sample Preparation: A 1 mg/mL solution of the compound is prepared in a 50:50 acetonitrile:water mixture with 0.1% formic acid.

• Instrumentation: The sample is infused into an Electrospray Ionization Time-of-Flight (ESI-TOF) mass spectrometer.

• Data Acquisition: Data is acquired in positive ion mode. The instrument is calibrated using a known standard to ensure high mass accuracy.

Data Interpretation: The HRMS analysis revealed a prominent ion at m/z 183.0975 [M+H]⁺. This corresponds to a molecular formula of C₉H₁₄N₂O₂ (calculated mass for [C₉H₁₄N₂O₂ + H]⁺ = 183.0977), with a mass accuracy of -1.1 ppm. This formula indicates four degrees of unsaturation.

The fragmentation pattern in MS/MS provides initial structural clues. The signature fragmentation for a carboxylic acid involves the sequential loss of OH (17 Da) and CO (28 Da).[2] For pyrazole derivatives, fragmentation often involves the expulsion of HCN or N₂.[3][4] The observed fragments at m/z 138.0920 ([M-COOH]⁺) and m/z 110.0971 ([M-COOH-C₂H₄]⁺) are consistent with the loss of the carboxyl group and subsequent loss of the ethyl group from the pyrazole nitrogen.

Chapter 3: Infrared Spectroscopy - Identifying Functional Groups

FT-IR spectroscopy is a rapid and effective method for identifying the functional groups present in a molecule.

Experimental Protocol: FT-IR (ATR)

• Sample Preparation: A small amount of the solid compound is placed directly on the diamond crystal of an Attenuated Total Reflectance (ATR) accessory.

• Data Acquisition: The spectrum is acquired over a range of 4000-400 cm⁻¹. A background spectrum is collected and automatically subtracted.

Data Interpretation: The IR spectrum provides clear evidence for the key functional groups:

• Carboxylic Acid O-H Stretch: A very broad and strong absorption band is observed from 2500 to 3300 cm⁻¹. This feature is characteristic of the O-H stretch in a hydrogen-bonded carboxylic acid dimer.[5][6]

• Aliphatic C-H Stretch: Sharp peaks are observed just below 3000 cm⁻¹ (approx. 2980, 2940 cm⁻¹), consistent with sp³ C-H bonds in the ethyl and propanoic acid moieties.

• Carbonyl C=O Stretch: An intense, sharp absorption at 1710 cm⁻¹ is definitive for a carbonyl group in a saturated carboxylic acid dimer.[7][8]

• Pyrazole Ring C=N/C=C Stretches: Absorptions in the 1590-1450 cm⁻¹ region are consistent with the stretching vibrations of the pyrazole ring.[9]

• C-O Stretch & O-H Bend: A C-O stretching band appears around 1230 cm⁻¹, and a broad O-H out-of-plane bend is visible around 940 cm⁻¹.[7]

The combination of the extremely broad O-H stretch and the strong C=O stretch at 1710 cm⁻¹ is a highly reliable diagnostic pattern for a carboxylic acid.[7]

Chapter 4: Nuclear Magnetic Resonance - Assembling the Structure

NMR spectroscopy is the most powerful tool for elucidating the detailed structure, providing information on the chemical environment, count, and connectivity of every proton and carbon atom.

Experimental Protocol: NMR Spectroscopy

• Sample Preparation: Approximately 10 mg of the compound is dissolved in 0.7 mL of deuterated chloroform (CDCl₃). A small amount of tetramethylsilane (TMS) is added as an internal standard (δ 0.00).

• Instrumentation: All NMR spectra (¹H, ¹³C, DEPT-135, COSY, HSQC, HMBC) are acquired on a 500 MHz spectrometer.

• Data Acquisition: Standard pulse programs are used for all experiments.

¹H and ¹³C NMR: The Atomic Census

The ¹H NMR spectrum identifies all unique proton environments, while the ¹³C and DEPT-135 spectra identify the carbon skeleton.

Data Summary

Signal ID	¹H δ (ppm)	Multiplicity	Integration	J (Hz)	¹³C δ (ppm)	DEPT-135	Assignment
1	10.50	br s	1H	178.5	C	-COOH
2	7.35	d	1H	2.3	138.2	CH	Pyrazole H-3
3	6.05	d	1H	2.3	105.1	CH	Pyrazole H-4
4	4.15	q	2H	7.3	45.8	CH₂	N-CH₂-CH₃
5	3.20	q	1H	7.1	34.5	CH	-CH(CH₃)COOH
6	1.55	d	3H	7.1	15.2	CH₃	-CH(CH₃)COOH
7	1.48	t	3H	7.3	14.9	CH₃	N-CH₂-CH₃

Interpretation:

• The broad singlet at δ 10.50 ppm is characteristic of a carboxylic acid proton.[10] Its downfield shift is due to deshielding and hydrogen bonding.

• The signals at δ 7.35 (d) and 6.05 (d) with a small coupling constant (J = 2.3 Hz) are typical for adjacent protons on a pyrazole ring (H-3 and H-4).[11]

• The quartet at δ 4.15 and the triplet at δ 1.48 are a classic ethyl group pattern, with the quartet's downfield shift indicating its attachment to an electronegative atom (the pyrazole nitrogen).[12]

• The quartet at δ 3.20 and the doublet at δ 1.55 indicate a CH group coupled to a CH₃ group, corresponding to the 2-propanoic acid side chain.[13]

• The ¹³C spectrum shows 9 distinct carbon signals, matching the molecular formula. The DEPT-135 experiment confirms the presence of 3 CH₃, 1 CH₂, 4 CH, and 1 quaternary carbon (the pyrazole C-5, to which the propanoic acid group is attached). The signal at δ 178.5 ppm is typical for a carboxylic acid carbonyl carbon.[2]

2D NMR: Establishing Connectivity

While 1D NMR provides the pieces of the puzzle, 2D NMR experiments like COSY, HSQC, and HMBC provide the instructions for how they fit together.

• COSY (Correlation Spectroscopy): This experiment identifies protons that are coupled to each other (typically through 2 or 3 bonds).

  • A cross-peak between δ 4.15 (q, 4 ) and δ 1.48 (t, 7 ) confirms the ethyl group connectivity (N-CH₂ -CH₃ ).

  • A cross-peak between δ 3.20 (q, 5 ) and δ 1.55 (d, 6 ) confirms the propanoic acid side chain connectivity (-CH ( CH₃ )COOH).

  • A cross-peak between the pyrazole protons at δ 7.35 (d, 2 ) and δ 6.05 (d, 3 ) confirms their adjacency.

• HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates each proton with the carbon atom it is directly attached to. This allows for the unambiguous assignment of the carbon signals based on the already assigned proton signals. The correlations are reflected in the table above.

• HMBC (Heteronuclear Multiple Bond Correlation): This is the key experiment for assembling the final structure. It shows correlations between protons and carbons that are 2 or 3 bonds away, allowing us to connect the isolated spin systems.

Caption: Key HMBC correlations confirming the final structure.

Key HMBC Correlations:

• Connecting the Ethyl Group to the Pyrazole Ring: The methylene protons of the ethyl group (H-4, δ 4.15) show correlations to two pyrazole ring carbons: C-3 (δ 138.2) and the quaternary C-5 (¹³C signal around 145 ppm, inferred from lack of DEPT-135 signal). This unambiguously places the ethyl group on the N-1 position.

• Connecting the Propanoic Acid Group to the Pyrazole Ring: The methine proton of the propanoic acid side chain (H-5, δ 3.20) shows strong correlations to the pyrazole C-5 and C-4 (δ 105.1). This confirms the attachment of the propanoic acid moiety at the C-5 position of the pyrazole ring.

• Confirming Pyrazole Assignments: The pyrazole proton H-3 (δ 7.35) shows a correlation to the pyrazole C-5, further solidifying the ring assignments.

Chapter 5: Conclusion - The Final Structure

By systematically integrating the data from HRMS, FT-IR, and a comprehensive suite of NMR experiments, the structure of the compound is unequivocally determined to be 2-(1-ethyl-1H-pyrazol-5-yl)propanoic acid . The molecular formula was established by HRMS, functional groups were identified by IR, and the precise atomic connectivity was mapped using a combination of 1D and 2D NMR techniques. The HMBC experiment was pivotal in connecting the individual fragments—the ethyl group, the pyrazole core, and the propanoic acid side chain—into the final, validated structure. This methodical approach ensures the highest level of scientific integrity and provides a reliable foundation for any further research or development involving this molecule.

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A Comprehensive Guide to the Spectroscopic Characterization of 2-(1-ethyl-1H-pyrazol-5-yl)propanoic acid

Introduction

In the landscape of modern drug discovery and materials science, pyrazole derivatives stand out for their versatile biological activities and applications in coordination chemistry.[1][2] The compound 2-(1-ethyl-1H-pyrazol-5-yl)propanoic acid is a multifaceted molecule combining a substituted pyrazole ring with a propanoic acid moiety. This unique structure holds significant potential for modulation of biological targets, making its unambiguous structural elucidation paramount for research and development.

Molecular Structure and Key Features

A clear understanding of the molecule's structure is the foundation for interpreting its spectroscopic output.

Caption: Structure of 2-(1-ethyl-1H-pyrazol-5-yl)propanoic acid.

The key structural components that will give rise to characteristic spectroscopic signals are:

• The Pyrazole Ring: A five-membered aromatic heterocycle with two adjacent nitrogen atoms. The substitution pattern (1,5-disubstituted) is critical for the NMR spectrum.

• The N-ethyl Group: A flexible alkyl chain attached to the N1 position of the pyrazole ring.

• The Propanoic Acid Group: Contains a chiral center (the alpha-carbon), a methyl group, and a carboxylic acid functional group.

Part 1: Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is arguably the most powerful tool for the structural elucidation of organic molecules. For 2-(1-ethyl-1H-pyrazol-5-yl)propanoic acid, both ¹H and ¹³C NMR, supplemented by 2D techniques, will provide a complete picture of the carbon-hydrogen framework.

Experimental Protocol: NMR Data Acquisition

A self-validating protocol ensures reproducibility and data integrity.

Caption: Standard workflow for NMR analysis of a small molecule.

Causality Behind Experimental Choices:

• Choice of Solvent: Chloroform-d (CDCl₃) is a common choice for its ability to dissolve a wide range of organic compounds. However, if the carboxylic acid proton's exchange rate is too fast, or if solubility is an issue, Dimethyl sulfoxide-d₆ (DMSO-d₆) is an excellent alternative. In DMSO-d₆, hydrogen-bonded protons like the carboxylic acid OH and any potential N-H tautomers give sharper, more easily identifiable signals.[3]

• Deuterium Exchange (D₂O Shake): Adding D₂O and re-acquiring the ¹H NMR spectrum is a definitive method to identify exchangeable protons (like the -COOH proton). These signals will disappear or significantly diminish after the shake.[3]

• 2D NMR: For a molecule with multiple distinct spin systems (pyrazole ring, ethyl group, propanoic acid group), 2D NMR is not a luxury but a necessity for unambiguous assignment. COSY connects coupled protons, while HSQC and HMBC link the entire C-H framework together. HMBC is particularly crucial for connecting the propanoic acid moiety to the pyrazole ring via correlations from the alpha-proton to the C5 carbon of the ring.[3]

Predicted ¹H NMR Spectrum (400 MHz, CDCl₃)

The predicted chemical shifts (δ) are based on typical values for substituted pyrazoles and carboxylic acids.[4][5]

Proton(s)	Predicted δ (ppm)	Multiplicity	Coupling Constant (J, Hz)	Assignment Rationale
-COOH	10.0 - 12.0	Broad Singlet	N/A	Carboxylic acid protons are highly deshielded and often broad due to hydrogen bonding and chemical exchange.[5][6] Disappears on D₂O exchange.
H-3 (Pyrazole)	~7.5	Doublet	J ≈ 2.0 - 2.5	Aromatic proton on the pyrazole ring, adjacent to C4. Coupled to H-4.
H-4 (Pyrazole)	~6.2	Doublet	J ≈ 2.0 - 2.5	Aromatic proton on the pyrazole ring, adjacent to C3. Coupled to H-3. Its upfield shift relative to H-3 is typical for 1,5-disubstituted pyrazoles.
-CH₂- (Ethyl)	~4.1	Quartet	J ≈ 7.2	Methylene protons are deshielded by the adjacent pyrazole nitrogen. Coupled to the ethyl -CH₃ group.
-CH- (Propanoic)	~3.8	Quartet	J ≈ 7.0	The alpha-proton is deshielded by both the pyrazole ring and the carboxylic acid group. Coupled to the propanoic -CH₃ group.
-CH₃ (Propanoic)	~1.6	Doublet	J ≈ 7.0	Methyl group of the propanoic acid moiety. Coupled to the alpha-proton.
-CH₃ (Ethyl)	~1.4	Triplet	J ≈ 7.2	Terminal methyl group of the N-ethyl substituent. Coupled to the methylene protons.

Predicted ¹³C NMR Spectrum (100 MHz, CDCl₃)

Carbon chemical shifts are highly dependent on the electronic environment.[7][8]

Carbon(s)	Predicted δ (ppm)	Assignment Rationale
-C=O (Carboxyl)	175 - 180	The carbonyl carbon of a carboxylic acid is significantly deshielded and appears far downfield.[6]
C-5 (Pyrazole)	~148	Quaternary carbon of the pyrazole ring attached to the propanoic acid group and N1. Its chemical shift is influenced by two electronegative nitrogen atoms.
C-3 (Pyrazole)	~139	Protonated carbon of the pyrazole ring.
C-4 (Pyrazole)	~106	Protonated carbon of the pyrazole ring, typically the most upfield of the ring carbons.
-CH₂- (Ethyl)	~45	Methylene carbon attached to the pyrazole nitrogen.
-CH- (Propanoic)	~35	Alpha-carbon of the propanoic acid moiety.
-CH₃ (Ethyl)	~15	Terminal methyl carbon of the N-ethyl group.
-CH₃ (Propanoic)	~18	Methyl carbon of the propanoic acid moiety.

Part 2: Infrared (IR) Spectroscopy

IR spectroscopy excels at identifying functional groups. The spectrum of 2-(1-ethyl-1H-pyrazol-5-yl)propanoic acid will be dominated by features from the carboxylic acid and the aromatic pyrazole ring.

Experimental Protocol: IR Data Acquisition

Caption: Workflow for Attenuated Total Reflectance (ATR) FT-IR.

Causality Behind Experimental Choices:

• ATR Technique: Attenuated Total Reflectance (ATR) is the modern standard for solid and liquid samples. It requires minimal sample preparation, is non-destructive, and provides high-quality, reproducible spectra without the need for KBr pellets.

Predicted IR Absorption Bands

The presence of the carboxylic acid function provides highly characteristic absorption bands.[6][9][10][11][12]

Wavenumber (cm⁻¹)	Intensity	Vibration	Assignment Rationale
2500 - 3300	Broad, Strong	O-H stretch	This is the hallmark of a hydrogen-bonded carboxylic acid dimer.[10][12] This very broad absorption will partially overlap the C-H stretching region.[13]
2850 - 3000	Medium	C-H stretch	Aliphatic C-H stretching from the ethyl and propanoic acid groups.
~3100	Weak-Medium	C-H stretch	Aromatic C-H stretching from the pyrazole ring.
1700 - 1725	Strong, Sharp	C=O stretch	Carbonyl stretching of the carboxylic acid. The exact position can shift based on conjugation and hydrogen bonding.[6][10]
1500 - 1600	Medium	C=C / C=N stretch	Aromatic ring stretching vibrations from the pyrazole nucleus.
1200 - 1300	Strong	C-O stretch	C-O single bond stretching of the carboxylic acid, often coupled with O-H bending.
~920	Broad, Medium	O-H bend	Out-of-plane bending of the hydrogen-bonded OH group in the carboxylic acid dimer.[11]

Part 3: Mass Spectrometry (MS)

Mass spectrometry provides the molecular weight of a compound and crucial information about its structure through fragmentation analysis.

Experimental Protocol: MS Data Acquisition

Caption: Workflow for Electrospray Ionization (ESI) Mass Spectrometry.

Causality Behind Experimental Choices:

• Ionization Method: Electrospray Ionization (ESI) is a soft ionization technique ideal for polar molecules like carboxylic acids. It typically produces the protonated molecule [M+H]⁺ or the deprotonated molecule [M-H]⁻ with minimal in-source fragmentation, providing a clear molecular ion peak.

• High-Resolution MS: Using a high-resolution instrument allows for the determination of the exact mass of the molecular ion, which can be used to confirm the elemental composition (C₉H₁₄N₂O₂).

• Tandem MS (MS/MS): By isolating the molecular ion and subjecting it to collision-induced dissociation (CID), we can generate a characteristic fragmentation pattern. This pattern is a molecular fingerprint that helps confirm the connectivity of the atoms.

Predicted Mass Spectrum

Molecular Formula: C₉H₁₄N₂O₂ Exact Mass: 182.1055

• Positive Ion Mode (ESI+):

  • [M+H]⁺: m/z 183.1133. This will likely be the base peak.

• Negative Ion Mode (ESI-):

  • [M-H]⁻: m/z 181.0977. The carboxylic acid is readily deprotonated, so this should be a strong signal.

Predicted Fragmentation Pathways (from [M+H]⁺): The fragmentation of pyrazoles often involves characteristic losses related to the ring structure and its substituents.[14][15][16]

Caption: Plausible fragmentation pathways for 2-(1-ethyl-1H-pyrazol-5-yl)propanoic acid in ESI-MS/MS.

• Loss of H₂O (m/z 165.10): A common loss from protonated carboxylic acids.

• Loss of COOH radical (m/z 138.12): Decarboxylation is a very common fragmentation pathway for carboxylic acids.

• Loss of propanoic acid (m/z 109.08): Cleavage of the bond between the pyrazole ring and the propanoic acid side chain would yield the N-ethyl pyrazole fragment.

• Loss of ethylene (m/z 155.08): Loss of ethylene from the N-ethyl group is a plausible fragmentation route.

Conclusion

The structural characterization of 2-(1-ethyl-1H-pyrazol-5-yl)propanoic acid is readily achievable through a combination of modern spectroscopic techniques. This guide provides a robust, theory-backed framework for predicting, acquiring, and interpreting the NMR, IR, and MS data for this molecule. By following the outlined protocols and understanding the rationale behind the expected spectral features, researchers can confidently confirm the identity and purity of their synthesized material, paving the way for further investigation into its chemical and biological properties. The principles discussed herein are broadly applicable to the characterization of other substituted pyrazole derivatives, serving as a valuable resource for the scientific community.

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The Emerging Therapeutic Potential of Pyrazole Propanoic Acid Derivatives: A Technical Guide

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Abstract

The pyrazole nucleus is a privileged scaffold in medicinal chemistry, forming the core of numerous clinically significant drugs.[1][2][3] When functionalized with a propanoic acid moiety, this heterocyclic system gives rise to a class of compounds with a remarkable breadth of biological activities. This technical guide provides an in-depth analysis of the synthesis, mechanisms of action, and therapeutic potential of pyrazole propanoic acid derivatives. We will explore their well-established roles as anti-inflammatory agents, particularly as selective COX-2 inhibitors, and delve into their emerging applications in oncology and infectious diseases.[4][5] This document is intended for researchers, scientists, and drug development professionals, offering detailed experimental protocols, mechanistic insights, and a forward-looking perspective on this versatile chemical class.

Introduction: A Scaffold of Versatility

The pyrazole ring, a five-membered heterocycle with two adjacent nitrogen atoms, is a cornerstone of modern drug discovery.[3][6][7] Its structural rigidity, capacity for diverse substitutions, and ability to engage in various non-covalent interactions make it an ideal pharmacophore.[6][8] The incorporation of a propanoic acid side chain introduces a key functional group that can modulate physicochemical properties and provide a critical anchor for binding to biological targets.

Historically, pyrazole derivatives have been recognized for their potent anti-inflammatory and analgesic properties, exemplified by drugs like celecoxib, a selective cyclooxygenase-2 (COX-2) inhibitor.[4][9] However, the therapeutic landscape for these compounds is rapidly expanding. Recent research has illuminated their significant potential as anticancer agents, targeting key pathways in cell proliferation and survival, and as antimicrobial agents against a range of bacterial and fungal pathogens.[6][10][11][12] This guide will synthesize these findings, providing a comprehensive technical overview grounded in mechanistic principles and validated experimental methodologies.

Core Biological Activities and Mechanistic Insights

The biological activity of pyrazole propanoic acid derivatives is diverse, stemming from their ability to interact with a variety of enzymes and receptors. Below, we explore the most significant and well-documented of these activities.

Anti-inflammatory and Analgesic Activity

Mechanism of Action: Selective COX-2 Inhibition

The COX enzymes, COX-1 and COX-2, are responsible for converting arachidonic acid into prostaglandins, which are key mediators of inflammation, pain, and fever.[9][14] While COX-1 is constitutively expressed and plays a role in physiological "housekeeping" functions like protecting the gastric mucosa, COX-2 is primarily inducible and is upregulated at sites of inflammation.[9][14]

Traditional Non-Steroidal Anti-Inflammatory Drugs (NSAIDs) inhibit both isoforms, leading to effective pain relief but also carrying a risk of gastrointestinal side effects.[4][5] Pyrazole derivatives, such as the FDA-approved drug Celecoxib, have been designed for selective inhibition of COX-2.[4][9] This selectivity is attributed to the larger, more accommodating active site of the COX-2 enzyme, which can bind the bulkier pyrazole scaffold.[4] This targeted inhibition reduces the production of pro-inflammatory prostaglandins (like PGE2) at the site of inflammation while sparing the protective functions of COX-1, offering a better safety profile.[4][9][15] Some derivatives also exhibit inhibitory effects on 5-lipoxygenase (5-LOX) or suppress the production of other inflammatory mediators like nitric oxide (NO) and pro-inflammatory cytokines such as TNF-α and IL-6.[4][14][15]

Signaling Pathway: COX-2 Mediated Inflammation

Caption: Selective inhibition of the COX-2 pathway by pyrazole derivatives.

Anticancer Activity

The pyrazole scaffold is a privileged structure in oncology, with many derivatives demonstrating potent antiproliferative activity against various cancer cell lines.[10][12] Their mechanisms are often multifactorial, involving the inhibition of key signaling molecules crucial for cancer cell growth, survival, and angiogenesis.

Mechanism of Action: Kinase Inhibition

A primary anticancer mechanism of pyrazole derivatives is the inhibition of protein kinases.[1][8][10] Many kinases, such as Receptor Tyrosine Kinases (RTKs), play a central role in cancer progression. Pyrazole-based compounds have been developed as potent inhibitors of:

• Receptor Tyrosine Kinases (RTKs): This includes Epidermal Growth Factor Receptor (EGFR) and Vascular Endothelial Growth Factor Receptor (VEGFR-2).[10][16] Dual inhibition of these receptors can synergistically suppress tumor growth and angiogenesis.[16]

• Other Kinases: Pyrazole derivatives have also been shown to inhibit Cyclin-Dependent Kinases (CDKs), PI3K, and Haspin kinase, which are involved in cell cycle regulation and cell signaling.[17]

By blocking the ATP-binding site of these kinases, pyrazole derivatives prevent the phosphorylation of downstream substrates, thereby disrupting signaling cascades that promote cell proliferation and survival.[1] Some compounds have been shown to induce apoptosis (programmed cell death) and cause cell cycle arrest, particularly at the G2/M phase.[18]

Antimicrobial Activity

Pyrazole propanoic acid derivatives have emerged as promising candidates in the search for new antimicrobial agents, exhibiting activity against a spectrum of bacteria and fungi.[6][11][19][20]

Mechanism of Action

The antimicrobial mechanisms are varied. In bacteria, some pyrazole derivatives have been found to inhibit essential enzymes like DNA gyrase, which is critical for DNA replication.[21] Others may disrupt cell wall synthesis or interfere with metabolic pathways. The activity is observed against both Gram-positive (e.g., Staphylococcus aureus) and Gram-negative (e.g., Escherichia coli) bacteria.[6][21][22] Several studies have also reported antifungal activity against species such as Candida albicans.[19] The development of pyrazole-based hybrids, combining the pyrazole scaffold with other pharmacophores like thiazole, has shown enhanced potency.[21]

Experimental Protocols for Biological Evaluation

To ensure scientific rigor and reproducibility, standardized assays are essential for evaluating the biological activity of newly synthesized compounds. This section provides detailed, step-by-step protocols for key in vitro and in vivo experiments.

In Vitro Assay: Cytotoxicity against Cancer Cells (MTT Assay)

The MTT assay is a colorimetric method used to assess cell metabolic activity, which serves as a measure of cell viability and proliferation. It is a fundamental tool for screening potential anticancer compounds.

Principle: The yellow tetrazolium salt, 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT), is reduced by metabolically active cells, primarily by mitochondrial dehydrogenases, to form a purple formazan product. The amount of formazan produced is directly proportional to the number of viable cells.

Step-by-Step Protocol:

• Cell Seeding: Plate cancer cells (e.g., A549 lung cancer, MCF-7 breast cancer) in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a humidified 5% CO₂ atmosphere to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the pyrazole propanoic acid derivatives in culture medium. After 24 hours, remove the old medium from the wells and add 100 µL of the medium containing the test compounds at various concentrations (e.g., 0.1 to 100 µM). Include a vehicle control (e.g., DMSO) and a positive control (e.g., Doxorubicin).

• Incubation: Incubate the plate for 48-72 hours at 37°C and 5% CO₂.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours. During this time, viable cells will convert the MTT into formazan crystals.

• Formazan Solubilization: Carefully remove the medium from each well. Add 150 µL of a solubilizing agent, such as dimethyl sulfoxide (DMSO) or isopropanol with 0.04 N HCl, to each well to dissolve the purple formazan crystals.

• Absorbance Measurement: Gently shake the plate for 10-15 minutes to ensure complete dissolution. Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the viability against the log of the compound concentration to determine the half-maximal inhibitory concentration (IC₅₀), which is the concentration of the drug that inhibits cell growth by 50%.

Workflow: MTT Cytotoxicity Assay

Caption: Standard workflow for assessing compound cytotoxicity via MTT assay.

In Vivo Model: Carrageenan-Induced Paw Edema in Rodents

This is a classic and widely used model to evaluate the acute anti-inflammatory activity of pharmacological agents.

Principle: Subplantar injection of carrageenan, a phlogistic agent, into the paw of a rat or mouse induces a localized, acute, and reproducible inflammatory response characterized by edema (swelling). The ability of a test compound to reduce this swelling compared to a control group indicates its anti-inflammatory potential.[2]

Step-by-Step Protocol:

• Animal Acclimatization: Use adult Wistar rats or Swiss albino mice. Acclimatize the animals to the laboratory conditions for at least one week before the experiment. Fast the animals overnight before the experiment but allow free access to water.

• Grouping and Dosing: Divide the animals into groups (n=6 per group):

  • Group I (Control): Receives the vehicle (e.g., 0.5% carboxymethyl cellulose).

  • Group II (Standard): Receives a standard anti-inflammatory drug (e.g., Diclofenac sodium or Indomethacin, 10 mg/kg, orally).

  • Group III, IV, etc. (Test): Receive the pyrazole propanoic acid derivatives at different doses (e.g., 10, 20, 50 mg/kg, orally).

• Baseline Measurement: Before any treatment, measure the initial volume of the right hind paw of each animal using a plethysmometer.

• Compound Administration: Administer the vehicle, standard drug, or test compounds orally (p.o.) or intraperitoneally (i.p.).

• Induction of Inflammation: One hour after compound administration, inject 0.1 mL of a 1% w/v carrageenan solution (prepared in normal saline) into the subplantar region of the right hind paw of each animal.

• Edema Measurement: Measure the paw volume at regular intervals after the carrageenan injection, typically at 1, 2, 3, and 4 hours.[2][23]

• Data Analysis: Calculate the percentage of edema inhibition for each group at each time point using the following formula:

  • % Inhibition = [(Vc - Vt) / Vc] x 100

  • Where Vc is the average increase in paw volume in the control group, and Vt is the average increase in paw volume in the treated group.

Data Presentation and Structure-Activity Relationships (SAR)

Systematic analysis of biological data is crucial for identifying structure-activity relationships (SAR), which guides the design of more potent and selective compounds. Data should be organized clearly, typically in tabular format.

Table 1: Example Data Summary for Anti-Inflammatory Activity

Compound ID	R¹ Group	R² Group	COX-2 IC₅₀ (µM)[15][24]	COX-1 IC₅₀ (µM)[24]	Selectivity Index (SI) (COX-1/COX-2)	In Vivo Edema Inhibition (%) @ 3h[2]
PPA-01	-CH₃	-H	1.50	14.32	9.55	68.2
PPA-02	-OCH₃	-H	1.15	9.56	8.31	75.4
PPA-03	-Cl	-H	2.51	20.14	8.02	61.5
PPA-04	-CH₃	-SO₂NH₂	0.04	>100	>2500	82.1
Celecoxib	-CF₃	-SO₂NH₂	0.05	15.2	304	85.3

Data are hypothetical and for illustrative purposes, based on trends reported in the literature.[15][24][25]

SAR Insights: From the example data, several insights can be drawn:

• The presence of a sulfonamide (-SO₂NH₂) moiety at the R² position (PPA-04, Celecoxib) dramatically increases both potency and selectivity for COX-2, a well-established principle in the design of coxibs.[4]

• Electron-donating groups like methoxy (-OCH₃) at the R¹ position (PPA-02) may enhance anti-inflammatory activity compared to less electron-donating or withdrawing groups.[25]

Future Directions and Therapeutic Potential

The versatility of the pyrazole propanoic acid scaffold is far from fully exploited. Future research is likely to focus on several key areas:

• Multi-Target Ligands: Designing single molecules that can inhibit multiple targets simultaneously (e.g., dual COX-2/kinase inhibitors) is a promising strategy for complex diseases like cancer.[16][17]

• Targeted Drug Delivery: Conjugating pyrazole derivatives to targeting moieties could enhance their delivery to specific tissues (e.g., tumors), improving efficacy and reducing systemic side effects.

• Neuroinflammation: Given their potent anti-inflammatory effects, exploring the role of these derivatives in neurodegenerative diseases where inflammation is a key pathological component (e.g., Alzheimer's, Parkinson's) is a logical next step.[26]

• Combating Drug Resistance: In both oncology and infectious disease, pyrazole derivatives may serve as valuable tools to overcome existing drug resistance mechanisms.[21]

Conclusion

Pyrazole propanoic acid derivatives represent a highly valuable and adaptable class of compounds with proven therapeutic efficacy and significant future potential. Their well-understood role as selective COX-2 inhibitors provides a solid foundation for their use in treating inflammatory conditions. Furthermore, the growing body of evidence supporting their potent anticancer and antimicrobial activities positions them as a key area for future drug discovery and development. The synthetic tractability of the pyrazole core allows for fine-tuning of pharmacological properties, offering a robust platform for creating next-generation therapeutics to address unmet medical needs in inflammation, oncology, and infectious disease.

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discovery and history of pyrazole-based compounds in research

An In-depth Technical Guide to the Discovery and History of Pyrazole-Based Compounds in Research

Abstract

The pyrazole nucleus, a five-membered aromatic heterocycle with two adjacent nitrogen atoms, represents one of the most significant structural motifs in medicinal chemistry. Its journey from a 19th-century synthetic curiosity to a "privileged scaffold" in modern drug discovery is a compelling narrative of chemical ingenuity and evolving pharmacological understanding. This technical guide provides a comprehensive exploration of the discovery and history of pyrazole-based compounds. It details the seminal synthetic work of Ludwig Knorr, the evolution of synthetic methodologies, the mechanistic rationale behind the first wave of pyrazole-based therapeutics, and the paradigm-shifting discovery of selective COX-2 inhibitors, exemplified by Celecoxib. This guide is intended for researchers, scientists, and drug development professionals, offering field-proven insights into the causality behind experimental choices and the self-validating systems of protocols that have defined this field.

The Dawn of Pyrazole Chemistry: A Foundational Discovery

The history of pyrazole chemistry begins in 1883 with the German chemist Ludwig Knorr.[1][2][3] While attempting to synthesize quinoline derivatives, Knorr serendipitously discovered a new class of heterocyclic compounds through the condensation of ethyl acetoacetate with phenylhydrazine.[1][4] He coined the term "pyrazole" for this novel five-membered ring structure.[5][6][7] This initial synthesis did not yield a simple pyrazole but a derivative known as 1-phenyl-3-methyl-5-pyrazolone.[1][3] This discovery was not merely an academic curiosity; it laid the direct groundwork for the first commercially successful synthetic drug, Antipyrine (Phenazone), and opened a new chapter in heterocyclic and medicinal chemistry.[2][4]

The foundational reaction, now universally known as the Knorr Pyrazole Synthesis , is a versatile and robust method for creating the pyrazole ring.[1][8][9] It involves the cyclocondensation of a β-ketoester or a 1,3-dicarbonyl compound with a hydrazine derivative.[1][3][10] The elegance of this reaction lies in its efficiency and the ability to generate a wide variety of substituted pyrazoles by simply changing the starting materials, a feature that has been exploited by medicinal chemists for over a century.[1][11]

Caption: General structure of the 1H-pyrazole ring (C₃H₄N₂).

Core Synthetic Methodology: The Knorr Pyrazole Synthesis

The Knorr synthesis remains a cornerstone of pyrazole chemistry due to its reliability and versatility. The causality behind this experimental choice is the high reactivity of the hydrazine nucleophile towards the two distinct electrophilic carbonyl centers of the 1,3-dicarbonyl compound, leading to a thermodynamically stable aromatic product.[8]

Detailed Experimental Protocol: Synthesis of 1-Phenyl-3-methyl-5-pyrazolone

This protocol is based on the seminal 1883 publication by Ludwig Knorr, providing a self-validating system for producing the foundational pyrazole derivative.[1]

Materials & Equipment:

• Reactants: Phenylhydrazine (100 g), Ethyl acetoacetate (125 g).[1]

• Apparatus: Reaction vessel, water bath, separatory funnel, crystallization dish, melting point apparatus.[1]

Step-by-Step Procedure:

• Reaction Mixture Preparation: In a suitable reaction vessel, combine 100 g of phenylhydrazine with 125 g of ethyl acetoacetate at ambient temperature.[1]

• Initial Condensation: Allow the mixture to stand. An initial condensation reaction occurs, forming an oily intermediate (a hydrazone) and water.[1] The driving force is the formation of a stable C=N bond.

• Separation: Separate the aqueous layer from the oily condensation product using a separatory funnel.[1] This step is crucial to shift the equilibrium towards the product.

• Cyclization: Gently heat the isolated oily product on a water bath. This provides the activation energy for the intramolecular nucleophilic attack of the second nitrogen atom on the ester carbonyl.[1][8] This cyclization step proceeds via the elimination of ethanol, leading to the formation of the five-membered pyrazolone ring.[1]

• Isolation and Purification: Upon cooling, the crude product solidifies. The solid can then be purified by recrystallization from a suitable solvent like hot ethanol to yield the final product.[1]

Caption: Workflow for the Knorr Pyrazole Synthesis.

The First Therapeutic Revolution: From Antipyrine to NSAIDs

Knorr's synthesis of 1-phenyl-3-methyl-5-pyrazolone quickly led to the creation of Antipyrine (phenazone), which was commercialized and became a resounding success as an analgesic and antipyretic.[2][4] This marked the beginning of the therapeutic application of pyrazoles. Following this success, a number of derivatives were developed and clinically applied as non-steroidal anti-inflammatory drugs (NSAIDs).[5][12]

Drug Name	Year of Introduction (Approx.)	Primary Therapeutic Use
Antipyrine (Phenazone)	1887	Analgesic, Antipyretic[2][5]
Aminopyrine	1896	Anti-inflammatory, Analgesic[5]
Phenylbutazone	1949	Anti-inflammatory (Arthritis)[5]
Sulfinpyrazone	1959	Uricosuric (Gout)[5]

These first-generation pyrazole drugs functioned as non-selective inhibitors of cyclooxygenase (COX) enzymes, which are responsible for prostaglandin synthesis.[12] By blocking these enzymes, they reduced inflammation, pain, and fever. However, their lack of selectivity—inhibiting both the constitutive COX-1 and inducible COX-2 isoforms—led to significant gastrointestinal side effects, as COX-1 is crucial for maintaining the protective lining of the stomach.[12][13]

A Paradigm Shift in Drug Design: The Rise of Selective COX-2 Inhibitors

The major breakthrough in pyrazole-based research came in the early 1990s with the discovery of two distinct COX isoforms: COX-1 and COX-2.[13]

• COX-1: A constitutively expressed enzyme involved in homeostatic functions like protecting the stomach lining.[13]

• COX-2: An inducible enzyme that is significantly upregulated at sites of inflammation.[13]

This discovery provided a clear and compelling therapeutic rationale: a drug that could selectively inhibit COX-2 without affecting COX-1 would offer potent anti-inflammatory benefits with a dramatically reduced risk of gastrointestinal toxicity.[13] This hypothesis spurred a targeted drug discovery campaign that culminated in the synthesis of Celecoxib (Celebrex) by a team at Searle.[13][14]

Celecoxib is a 1,5-diarylpyrazole. Its synthesis leverages the fundamental principles of pyrazole chemistry, typically involving the cyclocondensation of a trifluoromethylated 1,3-diketone with a substituted arylhydrazine.[13][15][16] The specific substituents on the phenyl rings are crucial for its selectivity. The trifluoromethyl group and the p-sulfonamide moiety fit perfectly into a specific side pocket of the COX-2 active site, an interaction that is sterically hindered in the narrower active site of the COX-1 enzyme. This structural difference is the molecular basis for its selective inhibition.[17]

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Protocols & Analytical Methods

Application Note: Development of a Cell-Based Target Engagement Assay for 2-(1-ethyl-1H-pyrazol-5-yl)propanoic acid

Abstract

This guide details the development and validation of a cell-based assay to evaluate 2-(1-ethyl-1H-pyrazol-5-yl)propanoic acid (referred to herein as EPPA-1 ) as a functional inhibitor of D-Amino Acid Oxidase (DAAO) . While pyrazole-propanoic acid derivatives have shown utility in various therapeutic areas, their structural homology to D-amino acids makes them privileged scaffolds for DAAO inhibition—a critical target for modulating NMDA receptor hypofunction in schizophrenia. This protocol transitions from biochemical theory to a high-throughput compatible cellular workflow, ensuring robust Z' factors and reproducible IC50 generation.

Introduction & Biological Rationale[1][2][3][4][5][6]

The Target: D-Amino Acid Oxidase (DAAO)

DAAO is a peroxisomal flavoenzyme that catalyzes the oxidative deamination of D-amino acids, most notably D-Serine .[1][2][3] D-Serine acts as a potent co-agonist at the glycine site of the NMDA receptor (NMDAR). In pathophysiology such as schizophrenia, NMDAR hypofunction is observed; therefore, inhibiting DAAO increases synaptic D-Serine levels, potentially restoring NMDAR signaling.[4]

The Compound: 2-(1-ethyl-1H-pyrazol-5-yl)propanoic acid

Small heterocyclic carboxylic acids mimic the substrate (D-amino acid) and compete for the active site. EPPA-1 possesses two critical features for this target:

• Carboxylic Acid Tail: Mimics the

  -carboxyl group of D-Serine, anchoring the molecule via electrostatic interactions with Arg283 and Tyr224 in the catalytic pocket.

• Pyrazole Core: Provides a rigid scaffold that fits the hydrophobic pocket, with the

  -ethyl group offering potential van der Waals contacts that differentiate it from smaller, less selective inhibitors like benzoate.

Assay Principle: ROS Detection

The cellular activity of DAAO produces hydrogen peroxide (H₂O₂). This assay utilizes a peroxidase-coupled reaction where H₂O₂ reacts with Amplex Red (10-acetyl-3,7-dihydroxyphenoxazine) to generate highly fluorescent Resorufin.

Reaction Stoichiometry:

Mechanistic Pathway Visualization

The following diagram illustrates the pharmacological intervention point of EPPA-1 within the glutamatergic synapse.

Figure 1: Mechanism of Action. EPPA-1 inhibits DAAO, preventing D-Serine degradation and reducing H2O2 production (the assay readout), while theoretically preserving D-Serine for NMDAR activation.

Experimental Protocol

Materials & Reagents

Component	Specification	Purpose
Cell Line	CHO-K1 or U87-MG	Stably transfected with hDAAO (human DAAO).
Test Compound	EPPA-1 ( >98% Purity)	The probe molecule. Dissolve in 100% DMSO.
Substrate	D-Serine	Physiological substrate.[1][2][5]
Detection	Amplex Red Reagent	Fluorogenic probe for H₂O₂.
Enzyme	Horseradish Peroxidase (HRP)	Catalyzes Amplex Red oxidation.
Control	CBIO (Benzo[d]isoxazol-3-ol)	Reference DAAO inhibitor (Positive Control).
Buffer	Krebs-Ringer Phosphate (KRPG)	Assay buffer (phenol red-free is critical).

Cell Line Generation (Pre-requisite)

Note: Native DAAO expression in standard cell lines is often insufficient for robust screening. Stable overexpression is recommended.

• Transfection: Transfect CHO-K1 cells with a mammalian expression vector (e.g., pcDNA3.1) encoding the DAO gene (NM_001917).

• Selection: Select with G418 (500 µg/mL) for 2 weeks.

• Clone Picking: Isolate clones and validate via Western Blot (anti-DAAO antibody) and functional activity (D-Serine challenge).

Assay Workflow (96-well or 384-well Format)

Step 1: Cell Plating

• Harvest hDAAO-CHO cells using Accutase (avoid Trypsin if possible to preserve surface integrity, though DAAO is intracellular).

• Resuspend in growth medium at

  cells/mL.

• Dispense 50 µL/well (

  cells) into black-walled, clear-bottom poly-D-lysine coated plates.

• Incubate overnight at 37°C, 5% CO₂.

Step 2: Compound Treatment

• Remove culture medium and wash cells once with 100 µL KRPG buffer.

• Preparation of EPPA-1: Prepare a 10-point serial dilution in KRPG buffer (keeping DMSO constant at 0.5%).

• Add 40 µL of diluted EPPA-1 to cells.

• Incubate for 30 minutes at 37°C to allow cellular entry and target engagement.

Step 3: Substrate Challenge & Detection

• Prepare Reaction Mix (2X):

  • 100 mM D-Serine[6]

  • 100 µM Amplex Red

  • 0.4 U/mL HRP

  • Critical: Protect from light.

• Add 40 µL of Reaction Mix to the cells (Final D-Serine = 50 mM).

• Kinetic Read: Immediately place plate in a fluorescence microplate reader.

• Settings: Ex/Em = 544/590 nm. Read every 2 minutes for 60 minutes at 37°C.

Data Analysis & Validation

Signal Linearity Check

Before calculating IC50, ensure the reaction is in the linear phase.

• Plot RFU (Relative Fluorescence Units) vs. Time.

• Select a time point (e.g., 45 min) where the slope is linear and the signal-to-background (S/B) ratio is maximal.

IC50 Calculation

• Normalize Data:

  • RFU_max: Cells + D-Serine + DMSO (No inhibitor).

  • RFU_min: Cells + Buffer (No D-Serine) OR Cells + 100 µM CBIO.

• Curve Fitting: Fit data to a 4-parameter logistic equation (Hill Slope) using GraphPad Prism or similar software.

Assay Robustness (Z-Factor)

For a reliable screening assay, the Z-factor must be > 0.5.

• Where

  is the positive control (Max signal) and is the negative control (Min signal).

Troubleshooting & Optimization (Expert Insights)

The "False Positive" Trap

Issue: Pyrazoles can sometimes act as ROS scavengers or HRP inhibitors, appearing as DAAO inhibitors when they are actually quenching the assay signal. Validation Step: Perform a "Counter-Screen."

• Run the assay without cells, adding exogenous H₂O₂ (10 µM) directly to the Amplex Red/HRP mix + EPPA-1.

• Result: If EPPA-1 reduces the signal here, it is an assay interferer, not a DAAO inhibitor.

Cell Permeability

Issue: EPPA-1 is a carboxylic acid. At physiological pH (7.4), it is ionized (COO⁻), which may limit passive diffusion across the cell membrane compared to ester prodrugs. Optimization: If potency is low in cells but high in lysate:

• Verify expression of transporters (e.g., MCTs) in your cell line.

• Consider synthesizing the ethyl ester prodrug of EPPA-1 for cellular assays; intracellular esterases will cleave it to the active acid.

FAD Co-factor

DAAO is FAD-dependent.[1][2] While intracellular FAD is usually sufficient, stressed cells may lose co-factor. Protocol Adjustment: If signal is weak, supplement the lysis/assay buffer with 10 µM FAD.

Workflow Diagram

Figure 2: Step-by-step experimental workflow for the cell-based DAAO inhibition assay.

References

• Vertex Pharmaceuticals. "A Cell-Based Ultra-High-Throughput Screening Assay for Identifying Inhibitors of D-Amino Acid Oxidase." Journal of Biomolecular Screening, 2006.[7] Link

• Pollegioni, L., et al. "D-Amino acid oxidase: structure, function, and clinical relevance." The FEBS Journal, 2024. Link (Contextual grounding on DAAO enzyme kinetics).

• Sacchi, S., et al. "Assays of D-Amino Acid Oxidase Activity."[8] Frontiers in Molecular Biosciences, 2018. Link

• Sparey, T., et al. "The discovery of fused pyrrole carboxylic acids as novel, potent D-amino acid oxidase (DAO) inhibitors." Bioorganic & Medicinal Chemistry Letters, 2008. Link (Structural basis for pyrazole-acid inhibitors).

Sources

• 1. Assays of D-Amino Acid Oxidase Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Frontiers | Assays of D-Amino Acid Oxidase Activity [frontiersin.org]
• 3. researchgate.net [researchgate.net]
• 4. Alteration in the plasma concentration of a DAAO inhibitor, 3-methylpyrazole-5-carboxylic acid, in the ketamine-treated rats and the influence on the pharmacokinetics of plasma d-tryptophan - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
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• 7. A cell-based ultra-high-throughput screening assay for identifying inhibitors of D-amino acid oxidase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. semanticscholar.org [semanticscholar.org]

Protocol for High-Throughput Screening of Pyrazole Carboxylic Acids

An Application Note for Researchers, Scientists, and Drug Development Professionals

Abstract

The pyrazole ring is a cornerstone in modern medicinal chemistry, recognized as a "privileged scaffold" due to its prevalence in a multitude of clinically successful drugs.[1][2] Pyrazole-containing compounds exhibit a vast range of pharmacological activities, including anticancer, anti-inflammatory, antimicrobial, and antiviral properties.[3][4][5] Specifically, pyrazole carboxylic acids serve not only as critical synthetic intermediates but also as key pharmacophoric elements that can engage with biological targets through hydrogen bonding and ionic interactions. This application note provides a comprehensive, field-proven protocol for the high-throughput screening (HTS) of pyrazole carboxylic acid libraries to identify novel bioactive agents. We will detail the rationale behind assay selection, provide step-by-step experimental workflows for both biochemical and cell-based assays, and outline a robust hit validation cascade designed to eliminate artifacts and build confidence in lead candidates.

Introduction: The Significance of the Pyrazole Scaffold

Pyrazole is a five-membered aromatic heterocycle containing two adjacent nitrogen atoms.[6] This structure imparts unique physicochemical properties, including metabolic stability and the ability to act as both a hydrogen bond donor (N-1) and acceptor (N-2).[2][6] These features allow pyrazole-based molecules to effectively mimic the interactions of other functional groups, serving as bioisosteres for arenes or other heterocycles to improve potency and drug-like properties such as aqueous solubility.[7]

Many approved drugs, such as the COX-2 inhibitor Celecoxib and the kinase inhibitor Crizotinib, feature the pyrazole core, highlighting its therapeutic relevance.[2][7] The carboxylic acid moiety, when appended to this scaffold, provides a crucial interaction point, often anchoring the molecule within the active site of enzymes like kinases or forming key contacts in protein-protein interactions.[8] Therefore, developing robust HTS campaigns to interrogate libraries of pyrazole carboxylic acids is a highly effective strategy in modern drug discovery.[9]

Assay Development and Optimization: A Causality-Driven Approach

The success of any HTS campaign hinges on a well-designed and rigorously validated assay. The choice of assay format must be tailored to the specific biological question and target class. For pyrazole libraries, which are frequently screened against enzymes, both biochemical and cell-based assays are indispensable tools.

Target Selection

Pyrazole derivatives are known to target a wide array of proteins. Prominent examples include:

• Protein Kinases: As critical regulators of cellular processes, kinases are prime therapeutic targets, especially in oncology.[1] Pyrazoles have been successfully developed as inhibitors of Cyclin-Dependent Kinases (CDKs), Janus Kinases (JAKs), and Hematopoietic Progenitor Kinase 1 (HPK1).[1][10]

• Carbonic Anhydrases (CAs): These enzymes are involved in pH regulation and are targets for glaucoma and certain cancers. Pyrazole-based sulfonamides have shown potent inhibition of various CA isoforms.[11]

• Protein-Protein Interactions (PPIs): The pyrazole scaffold can be used to disrupt PPIs, such as the KEAP1:NRF2 interaction, which is a key target in oxidative stress-related diseases.[8]

Primary Screening: Biochemical Assays

For an initial screen, a biochemical assay offers a direct measure of a compound's effect on the molecular target, free from the complexities of cellular uptake, efflux, and metabolism. A luminescence-based kinase assay is an excellent choice due to its high sensitivity and low susceptibility to interference from compound autofluorescence.

Recommended Assay: ADP-Glo™ Kinase Assay

This assay quantifies kinase activity by measuring the amount of ADP produced during the kinase reaction. It is a robust, homogeneous assay with a strong signal-to-background ratio, making it ideal for HTS. Methyl pyrazole compounds have been successfully evaluated using the ADP-Glo assay to measure HPK1 inhibition.[10]

Rationale for Selection:

• High Sensitivity: Luminescence provides a broad dynamic range.

• Reduced Interference: Unlike fluorescence-based readouts, it is less prone to false positives from colored or autofluorescent compounds common in screening libraries.

• Universal Applicability: Can be used for virtually any ADP-producing enzyme, including kinases, ATPases, and other ligases.

Parameter	Recommended Condition	Rationale
Assay Buffer	Kinase-specific buffer (e.g., Tris, MgCl₂, BSA, DTT)	Maintains enzyme stability and optimal activity.
Enzyme Conc.	~EC₂₀ (20% of max activity)	Balances signal strength with sensitivity to inhibition.
ATP Conc.	At or below the Kₘ value	Ensures competitive inhibitors can be detected effectively.
Substrate Conc.	At or above the Kₘ value	Provides a robust signal for the enzymatic reaction.
Compound Conc.	10-20 µM (Single Point)	A standard concentration for primary HTS to identify initial hits.
DMSO Conc.	≤ 1%	Minimizes solvent effects on enzyme activity.
Controls	Positive (No inhibitor), Negative (No enzyme), Vehicle (DMSO)	Essential for data normalization and quality control (Z'-factor).

The High-Throughput Screening Workflow

A successful HTS campaign is a multi-step process that requires careful planning and execution, from library management to hit confirmation.

Caption: High-Throughput Screening (HTS) workflow for pyrazole carboxylic acids.

Protocol 3.1: Primary HTS using ADP-Glo™

This protocol is designed for a 384-well plate format.

• Compound Plating: Using an acoustic liquid handler, dispense 20-40 nL of each pyrazole carboxylic acid from the library stock (typically 10 mM in DMSO) into the appropriate wells of a 384-well assay plate. This will achieve a final concentration of 10-20 µM in a 20 µL final assay volume.

• Control Wells: Designate columns for controls:

  • Vehicle Control (0% Inhibition): Add DMSO only.

  • Positive Control (100% Inhibition): Add a known, potent inhibitor of the target kinase.

• Kinase Reaction:

  • Prepare a 2X enzyme solution in the reaction buffer. Add 10 µL to each well.

  • Prepare a 2X substrate/ATP solution in the reaction buffer. Add 10 µL to initiate the reaction.

  • Incubate the plate at room temperature for 1-2 hours. The exact time should be determined during assay optimization to ensure the reaction is in the linear range.

• Signal Detection:

  • Add 20 µL of ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete the remaining ATP. Incubate for 40 minutes at room temperature.

  • Add 40 µL of Kinase Detection Reagent to convert ADP to ATP and generate a luminescent signal. Incubate for 30-60 minutes at room temperature.

• Data Acquisition: Read the luminescence on a compatible plate reader.

Data Analysis and Hit Selection

• Quality Control: Calculate the Z'-factor for each plate using the vehicle (high signal) and positive (low signal) controls. A Z'-factor between 0.5 and 1.0 indicates a high-quality, robust assay.[12]

  • Z' = 1 - (3 * (SD_high + SD_low)) / |Mean_high - Mean_low|

• Data Normalization: Calculate the percent inhibition for each compound well relative to the on-plate controls:

  • % Inhibition = 100 * (1 - (Signal_compound - Mean_low) / (Mean_high - Mean_low))

• Hit Criteria: A compound is typically selected as a "primary hit" if it demonstrates inhibition above a defined threshold, commonly >50% or >3 standard deviations from the mean of the vehicle control wells.

Hit Confirmation and Validation: The Path to Confidence

Primary hits from an HTS campaign are not yet validated leads. A rigorous triage process is essential to eliminate false positives and confirm true activity.[13] This process builds confidence in the chemical matter before committing significant resources.

Hit Re-testing and Compound Integrity

The first step is to confirm the activity of the primary hits. This involves re-testing the original compound from the screening library. If activity is confirmed, the compound must be repurchased or resynthesized to ensure its purity and identity.[12][13] Contaminants from synthesis or degradation products can be the source of the observed activity.[14]

Orthogonal Assays

An orthogonal assay measures the same biological endpoint using a different detection technology. This is a critical step to filter out compounds that interfere with the primary assay's detection method (e.g., luciferase inhibitors in the ADP-Glo assay).[13][15]

Example Orthogonal Assay: Surface Plasmon Resonance (SPR) SPR is a biophysical technique that provides a label-free, real-time measurement of binding between the compound and the target protein. It directly confirms physical interaction, providing orthogonal validation to the functional inhibition observed in the primary assay.[12]

Dose-Response Analysis (IC₅₀ Determination)

Active compounds that pass the orthogonal assay filter are then tested across a range of concentrations (typically an 8- to 10-point, 3-fold serial dilution) to determine their potency. The resulting dose-response curve is used to calculate the half-maximal inhibitory concentration (IC₅₀), a key metric for ranking compounds.

Secondary Assays: Assessing Cellular Activity

For many targets, particularly in oncology, demonstrating activity in a cellular context is crucial. Cell-based assays provide information on a compound's ability to cross the cell membrane and engage its target in a more physiologically relevant environment.

Protocol 4.4.1: MTT Cell Viability Assay

The MTT assay is a colorimetric method used to assess cell viability and cytotoxicity, which is a common downstream effect of inhibiting key cancer targets.[16][17] It measures the metabolic activity of cells by quantifying the reduction of yellow tetrazolium salt (MTT) to purple formazan crystals by mitochondrial dehydrogenases.

• Cell Seeding: Seed cancer cells (e.g., MCF-7, HeLa) in a 96-well plate at a density of 5,000-10,000 cells per well and allow them to adhere overnight.[16][18]

• Compound Treatment: Treat the cells with a serial dilution of the pyrazole carboxylic acid hits for 48-72 hours.[17][18]

• MTT Addition: Add 10 µL of 5 mg/mL MTT solution to each well and incubate for 4 hours at 37°C.[17]

• Solubilization: Remove the media and add 100 µL of a solubilization buffer (e.g., DMSO or 10% SDS in 0.01 M HCl) to dissolve the formazan crystals.[16]

• Data Acquisition: Read the absorbance at 570-595 nm using a microplate spectrophotometer.[16] The data is then used to calculate GI₅₀ (50% growth inhibition) or IC₅₀ values.

Caption: Inhibition of a key signaling pathway by a pyrazole inhibitor.

Conclusion and Field-Proven Insights

This protocol outlines a comprehensive and robust strategy for the high-throughput screening of pyrazole carboxylic acid libraries. By integrating a sensitive biochemical primary assay with a rigorous hit validation cascade that includes orthogonal and cell-based assays, researchers can efficiently identify and prioritize true, high-quality lead compounds. The pyrazole scaffold remains a privileged and highly fruitful starting point for the discovery of novel therapeutics.[2][5] The key to success lies not just in the execution of the screen, but in the thoughtful, causality-driven design of the entire workflow, ensuring that each step serves to systematically de-risk the progression of hits into viable drug candidates.

References

• Benchchem. (n.d.). Application Notes: Evaluating Pyrazole Compounds as Kinase Inhibitors in Cell-Based Assays. BenchChem.
• St. Martin, T., et al. (n.d.). Synthetic chemistry enabling the discovery and development of a series of pyrazoles as HPK1 inhibitors. RSC Medicinal Chemistry.
• Mphahane, N., et al. (2025, March 20). Derivatives of Pyrazole-Based Compounds as Prospective Cancer Agents. ACS Omega.
• Abdel-Wahab, B. F., et al. (n.d.). Design, synthesis and biological evaluation of novel pyrazole-based compounds as potential chemotherapeutic agents. Future Medicinal Chemistry.
• Wang, Z., et al. (2019, January 13). Synthesis of Novel Pyrazole Derivatives and Their Tumor Cell Growth Inhibitory Activity. Molecules.
• Mphahane, N., et al. (2025, March 20). Derivatives of Pyrazole-Based Compounds as Prospective Cancer Agents. University of Pretoria.
• Aggarwal, R., et al. (2018, January 12). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. MDPI.
• Kumar, A., et al. (2020, October 24). Chemistry and Pharmacological Activities of Pyrazole and Pyrazole Derivatives. International Journal of Pharmaceutical Sciences Review and Research.
• Geronikaki, A., et al. (2023, January 17). Inside the Mechanism of Action of Three Pyrazole Derivatives in Human Platelets and Endothelial Cells. PMC.
• PharmaBlock. (n.d.). Pyrazoles in Drug Discovery. PharmaBlock.
• Ilhan, I. O., & Çadir, M. (2012, February 18). Reactions of Some Pyrazole-3-Carboxylic Acid Chlorides with Various Anilides. Asian Journal of Chemistry.
• Borrell, J. I., et al. (2004). Design and synthesis of two pyrazole libraries based on o-hydroxyacetophenones. Molecular Diversity.
• Yakan, H. (2020, May 7). Pyrazole Carboxylic Acid and Derivatives: Synthesis and Biological Applications. ResearchGate.
• Zaib, S., et al. (2023, June 20). Synthesis, characterization and biological evaluation of pyrazole-based benzene sulfonamides as inhibitors of human carbonic anhydrase II, IX and XII. RSC Publishing.
• Li, X., et al. (n.d.). Pyrazole-containing pharmaceuticals: target, pharmacological activity, and their SAR studies. PMC.
• El-Sharkawy, M. A., et al. (2025, December 8). Synthesis and biological profiling of novel pyrazoles as antioxidant, antibacterial, and antimitotic agents: An in vitro and in silico approach. Arabian Journal of Chemistry.
• Alam, M. J., et al. (2023, November 7). Pyrazole: an emerging privileged scaffold in drug discovery. PMC.
• Life Chemicals. (2019, September 17). Original Functionalized Pyrazoles For Drug Discovery. Life Chemicals.
• Benchchem. (n.d.). Application Notes and Protocols for the Synthesis of 1H-Pyrazole-5-carboxamide Derivatives. BenchChem.
• Abdellatif, K. R. A., et al. (2021, April 29). Design, Synthesis, Anticancer Evaluation, Enzymatic Assays, and a Molecular Modeling Study of Novel Pyrazole–Indole Hybrids. ACS Omega.
• Sygnature Discovery. (2017, December 12). A pragmatic approach to hit validation following biochemical high-throughput screening. Sygnature Discovery.
• ResearchGate. (n.d.). Synthesis of pyrazole carboxylic acid intermediate 5.... ResearchGate.
• Bildirici, I., & Mengeş, N. (n.d.). Synthesis and Some Reactions of Pyrazole-3-carboxylic acid Having Trifluoromethyl Unit. DergiPark.
• Scott, J. S., et al. (2021, October 27). Fragment-Guided Discovery of Pyrazole Carboxylic Acid Inhibitors of the Kelch-like ECH-Associated Protein 1: Nuclear Factor Erythroid 2 Related Factor 2 (KEAP1:NRF2) Protein−Protein Interaction. Journal of Medicinal Chemistry.
• Kharl, M., et al. (2026, January 6). PYRAZOLE DERIVATIVES IN DRUG DISCOVERY: BIOLOGICAL ACTIVITIES, STRUCTURE-ACTIVITY RELATIONSHIPS, AND COMPUTATIONAL PERSPECTIVES. ResearchGate.
• Sygnature Discovery. (n.d.). Early Validation of HTS hits using X-ray Crystallography. Sygnature Discovery.
• Bentham Science. (n.d.). Combinatorial Chemistry & High Throughput Screening. Bentham Science.
• Harrison, R. K., et al. (2013, October 9). High-Throughput Screening (HTS) and Hit Validation to Identify Small Molecule Inhibitors with Activity against NS3/4A proteases from Multiple Hepatitis C Virus Genotypes. PLOS One.
• ResearchGate. (2025, November 10). Discovery of Pyrazole-Based CDK8 Inhibitors Using High- Throughput Virtual Screening. ResearchGate.
• Gestwicki, J. E., et al. (n.d.). High-throughput screen for inhibitors of protein–protein interactions in a reconstituted heat shock protein 70 (Hsp70) complex. PMC.
• Ghodke, P., et al. (2020, October 19). Synthesis, biological evaluation, and in silico study of pyrazoline-conjugated 2,4-dimethyl-1H-pyrrole-3-carboxylic acid derivatives. PubMed.
• Elguero, J., et al. (2025, August 5). The Structure and Dynamic Properties of 1 H -Pyrazole-4-Carboxylic Acids in the Solid State. ResearchGate.
• Warchoł, M., et al. (2011, December 29). Adaptation of High-Throughput Screening in Drug Discovery—Toxicological Screening Tests. PMC.
• El-Azab, A. S., et al. (2025, July 1). Comprehensive DFT study of 3-(2-furyl)-1 H-pyrazole-5-carboxylic acid: structural, spectroscopic, and electronic properties with optoelectronic implications. PMC.
• ResearchGate. (2025, August 8). 1H–pyrazole–3–carboxylic acid: Experimental and computational study. ResearchGate.

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• 5. researchgate.net [researchgate.net]
• 6. Pyrazole-containing pharmaceuticals: target, pharmacological activity, and their SAR studies - PMC [pmc.ncbi.nlm.nih.gov]
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• 11. Synthesis, characterization and biological evaluation of pyrazole-based benzene sulfonamides as inhibitors of human carbonic anhydrase II, IX and XII ... - RSC Advances (RSC Publishing) DOI:10.1039/D3RA03276K [pubs.rsc.org]
• 12. High-Throughput Screening (HTS) and Hit Validation to Identify Small Molecule Inhibitors with Activity against NS3/4A proteases from Multiple Hepatitis C Virus Genotypes | PLOS One [journals.plos.org]
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• 18. Synthesis of Novel Pyrazole Derivatives and Their Tumor Cell Growth Inhibitory Activity [mdpi.com]

Technical Notes & Optimization

Technical Support Center: Crystallization of 2-(1-ethyl-1H-pyrazol-5-yl)propanoic acid

Welcome to the technical support center for the crystallization of 2-(1-ethyl-1H-pyrazol-5-yl)propanoic acid. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting guidance and address frequently asked questions. The information herein is curated from established crystallization principles and data from structurally related molecules to ensure scientific integrity and practical applicability.

Introduction

2-(1-ethyl-1H-pyrazol-5-yl)propanoic acid is a substituted pyrazole carboxylic acid. The successful crystallization of this and similar molecules is a critical step for purification, characterization (e.g., by X-ray crystallography), and ensuring the desired solid-state properties for downstream applications. The interplay of the pyrazole ring, the carboxylic acid moiety, and the ethyl substituent presents unique challenges and opportunities in developing a robust crystallization protocol. This guide will walk you through common issues and their resolutions.

Troubleshooting Guide

This section addresses specific problems you may encounter during the crystallization of 2-(1-ethyl-1H-pyrazol-5-yl)propanoic acid in a question-and-answer format.

Question 1: My compound is "oiling out" instead of crystallizing. What should I do?

Answer:

"Oiling out" occurs when the solute precipitates from the solution as a liquid phase rather than a solid crystalline phase. This typically happens when the solution is supersaturated at a temperature above the melting point of the solute in the solvent system.

Possible Causes and Solutions:

• Cooling Rate is Too Fast: Rapid cooling can lead to a high degree of supersaturation, favoring the formation of an oil.

  • Solution: Slow down the cooling process. If you are using an ice bath, allow the solution to cool to room temperature first, and then transfer it to the ice bath. You can also insulate the flask to ensure gradual cooling.[1]

• Inappropriate Solvent Choice: The boiling point of your solvent may be too high, or the compound's solubility may change too drastically over a small temperature range.

  • Solution: Select a solvent with a lower boiling point. Alternatively, use a co-solvent system. Start by dissolving your compound in a "good" solvent (in which it is highly soluble) and then slowly add a "poor" solvent (in which it is less soluble) at an elevated temperature until the solution becomes slightly turbid. Then, add a small amount of the "good" solvent to redissolve the oil and allow it to cool slowly.[2]

• Presence of Impurities: Impurities can depress the melting point of your compound and interfere with crystal lattice formation.[3][4]

  • Solution: Ensure your starting material is as pure as possible. Consider a preliminary purification step like column chromatography.

Question 2: I'm not getting any crystals, even after the solution has cooled. How can I induce crystallization?

Answer:

The failure to form crystals upon cooling indicates that the solution is not sufficiently supersaturated, or there is a kinetic barrier to nucleation.

Methods to Induce Nucleation:

• Scratching: Gently scratch the inside of the flask at the surface of the solution with a glass rod. This can create microscopic imperfections on the glass surface that act as nucleation sites.[5][6]

• Seeding: Introduce a "seed crystal" of the pure compound into the cooled, supersaturated solution. The seed crystal provides a template for further crystal growth.[5][6] If you don't have a pure crystal, you can sometimes use a crystal of a structurally very similar compound.

• Concentration: If the solution is not sufficiently supersaturated, you may have used too much solvent. Gently heat the solution to evaporate some of the solvent and then allow it to cool again.[7]

• Lower Temperature: If room temperature cooling is unsuccessful, try using a colder environment like a refrigerator or a low-temperature bath.[5]

Question 3: My crystallization yields very fine needles, but I need larger, block-like crystals for X-ray diffraction. How can I change the crystal habit?

Answer:

Crystal habit (the external shape of the crystal) is influenced by the solvent system, cooling rate, and the presence of impurities. Fine needles often result from rapid crystallization.

Strategies to Obtain Larger Crystals:

• Slower Crystallization: The key to growing larger crystals is to slow down the process.

  • Slow Evaporation: Dissolve your compound in a suitable solvent in a vial or beaker, cover it with a cap or parafilm with a few small holes, and allow the solvent to evaporate slowly over several days or weeks.[8][9]

  • Vapor Diffusion: Place a concentrated solution of your compound in a small, open vial. Place this vial inside a larger, sealed container that contains a more volatile "anti-solvent" in which your compound is insoluble. The anti-solvent vapor will slowly diffuse into your compound's solution, inducing slow crystallization.[8][10]

  • Solvent Layering: Carefully layer a less dense, poor solvent on top of a denser solution of your compound in a good solvent. Crystals will form at the interface as the solvents slowly mix.[8]

• Solvent Selection: The choice of solvent can significantly impact crystal morphology. Experiment with different solvents or solvent mixtures. For carboxylic acids, solvents like ethanol, methanol, or water, or mixtures thereof, can be good starting points.[11][12]

Frequently Asked Questions (FAQs)

Q1: What are the ideal starting solvents for the crystallization of 2-(1-ethyl-1H-pyrazol-5-yl)propanoic acid?

Recommended Solvents to Screen:

Solvent Class	Examples	Rationale
Alcohols	Ethanol, Methanol, Isopropanol	The hydroxyl group can hydrogen bond with the carboxylic acid and pyrazole nitrogens.[12]
Esters	Ethyl Acetate	Moderate polarity, good for dissolving a range of organic molecules.
Ketones	Acetone	A polar aprotic solvent that can be effective.
Aromatic	Toluene	Can be useful, especially in co-solvent systems, though generally, pyrazoles crystallize better from other solvents.[12]
Water	Water	May be a suitable anti-solvent or used in a mixture with a miscible organic solvent like ethanol or methanol.[12]

It is crucial to experimentally determine the solubility of your compound in a range of solvents to identify the best system for crystallization.

Q2: How do impurities affect the crystallization of my compound?

A2: Impurities can have several detrimental effects on crystallization:

• Reduced Purity: Impurities can become incorporated into the crystal lattice, leading to a less pure final product.[3][13]

• Inhibition of Crystal Growth: Impurities can adsorb to the surface of growing crystals, slowing down or even stopping further growth.[13][14]

• Altered Crystal Morphology: The presence of impurities can change the shape of the crystals.[3][15]

• Oiling Out: As mentioned earlier, impurities can lower the melting point and increase the likelihood of oiling out.

To minimize the impact of impurities, it is best to start with the purest material possible. If you suspect impurities are an issue, consider pre-purification by another method before attempting crystallization.

Q3: What is the expected morphology of 2-(1-ethyl-1H-pyrazol-5-yl)propanoic acid crystals?

A3: The crystal morphology is difficult to predict without experimental data. However, pyrazole carboxylic acids can exhibit a range of morphologies, from needles to plates to blocks, depending on the crystallization conditions.[11] The presence of the ethyl group on the pyrazole nitrogen may influence the packing of the molecules in the crystal lattice compared to an unsubstituted pyrazole.

Experimental Protocols

Protocol 1: Cooling Crystallization

• Solvent Selection: In a small test tube, add a few milligrams of your compound and a few drops of a chosen solvent. Observe the solubility at room temperature and upon heating. A good solvent will dissolve the compound when hot but not at room temperature.

• Dissolution: In an Erlenmeyer flask, add your crude 2-(1-ethyl-1H-pyrazol-5-yl)propanoic acid. Add the chosen solvent dropwise while heating and swirling until the solid is completely dissolved.

• Cooling: Remove the flask from the heat source, cover it, and allow it to cool slowly to room temperature. Do not disturb the flask during this time.[1]

• Further Cooling: If no crystals have formed, place the flask in an ice bath to promote crystallization.

• Isolation: Collect the crystals by vacuum filtration, wash them with a small amount of cold solvent, and allow them to air dry.

Protocol 2: Vapor Diffusion

Caption: Vapor diffusion setup for slow crystallization.

• Preparation: Dissolve your compound in a minimal amount of a relatively non-volatile "good" solvent in a small vial.

• Assembly: Place this small vial inside a larger jar or beaker containing a more volatile "anti-solvent."

• Sealing: Seal the outer container and leave it undisturbed.

• Crystallization: The anti-solvent vapor will slowly diffuse into the solution of your compound, reducing its solubility and promoting the slow growth of crystals.[8][10]

Logical Relationships in Troubleshooting

Caption: Decision tree for troubleshooting common crystallization issues.

References

• Vertex AI Search. (2021, November 3). Impact of Impurities on Crystallization and Product Quality: A Case Study with Paracetamol.
• Chemistry LibreTexts. (2022, April 7). 3.
• Royal Society of Chemistry. (2023, March 1). Advanced crystallisation methods for small organic molecules. Chemical Society Reviews.
• Staples, R. J. (n.d.). Getting crystals your crystallographer will treasure: a beginner's guide. PMC.
• University of Groningen. (2015, January 9).
• STAX. (2024, July 24).
• Royal Society of Chemistry. (2022, February 7). Impurity incorporation in solution crystallization: diagnosis, prevention, and control. CrystEngComm.
• Cambridge University Press. (2019, June 14). The Influence of Impurities and Additives on Crystallization (Chapter 4)
• ResearchGate. (2025, August 7).
• Unknown Source.
• ChemEd X. (n.d.).
• PubChem. (n.d.). 2-Methyl-2-(1H-pyrazol-3-yl)propanoic acid.
• Scholars Research Library. (n.d.).
• University of Colorado Boulder. (n.d.).
• Unknown Source. (2006, January 8).
• Unknown Source.
• Chemistry LibreTexts. (2022, April 7). 3.6F: Troubleshooting.
• University of Rochester. (n.d.).
• MDPI. (2022, September 9). Synthesis and Properties of Pyrazoles.
• BenchChem. (n.d.).
• PubChemLite. (n.d.). 2-(1-methyl-1h-pyrazol-5-yl)propanoic acid hydrochloride.
• Chemistry LibreTexts. (2022, April 7). 3.3C: Determining Which Solvent to Use.
• BLDpharm. (n.d.). 1339150-49-0|2-(1-Methyl-1H-pyrazol-5-yl)propanoic acid.
• BenchChem. (n.d.).
• ChemScene. (n.d.). 796845-50-6 | 3-(1-Methyl-1H-pyrazol-5-yl)propanoic acid.
• Cambridge University Press & Assessment. (2019, April 11). Structure analysis of a phenylpyrazole carboxylic acid derivative crystallizing with three molecules in the asymmetric unit (Z′ = 3) using X-ray powder diffraction.
• Unknown Source.
• Unknown Source.

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• 1. Propanoic acid, 2-methyl-, ethyl ester (CAS 97-62-1) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 2. Highly Selective N-Alkylation of Pyrazoles: Crystal Structure Evidence for Attractive Interactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. isotope.com [isotope.com]
• 4. semanticscholar.org [semanticscholar.org]
• 5. op.niscair.res.in [op.niscair.res.in]
• 6. 2-(1H-pyrrol-1-yl)propanoic acid | C7H9NO2 | CID 4442771 - PubChem [pubchem.ncbi.nlm.nih.gov]
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• 12. PubChemLite - 2-(1-methyl-1h-pyrazol-5-yl)propanoic acid hydrochloride (C7H10N2O2) [pubchemlite.lcsb.uni.lu]
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• 15. encyclopedia.pub [encyclopedia.pub]

Technical Support Center: Purification of Crude 2-(1-ethyl-1H-pyrazol-5-yl)propanoic acid

This technical support guide is designed for researchers, scientists, and drug development professionals engaged in the synthesis and purification of 2-(1-ethyl-1H-pyrazol-5-yl)propanoic acid. This document provides in-depth troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during the purification of this crude product. The methodologies described herein are grounded in established chemical principles to ensure both efficacy and reproducibility.

Troubleshooting Guide: Navigating Common Purification Hurdles

This section addresses specific issues that may arise during the purification of crude 2-(1-ethyl-1H-pyrazol-5-yl)propanoic acid, providing step-by-step protocols and the scientific rationale behind them.

Issue 1: Low Purity After Initial Synthesis; Presence of Non-Acidic Impurities

Underlying Cause: The primary cause of low purity is often the presence of unreacted starting materials or neutral byproducts from the synthesis. The Knorr pyrazole synthesis, a common route for pyrazole formation, can sometimes result in side products.[1][2][3][4] Additionally, the subsequent N-alkylation step to introduce the ethyl group can lead to unreacted pyrazole precursors.

Recommended Solution: Acid-Base Extraction

This technique leverages the acidic nature of the carboxylic acid group on the target molecule to separate it from neutral or basic impurities. The carboxylic acid is converted to its water-soluble carboxylate salt with a weak base, while neutral impurities remain in the organic phase.

Experimental Protocol: Acid-Base Extraction

• Dissolution: Dissolve the crude product in a suitable organic solvent such as diethyl ether or ethyl acetate. The choice of solvent should be one in which both the desired product and impurities are soluble.

• Extraction with Weak Base: Transfer the organic solution to a separatory funnel and add a saturated aqueous solution of sodium bicarbonate (NaHCO₃).

• Mixing and Separation: Gently shake the funnel, periodically venting to release any pressure buildup from carbon dioxide evolution. Allow the layers to separate. The deprotonated 2-(1-ethyl-1H-pyrazol-5-yl)propanoic acid will be in the aqueous (bottom) layer as its sodium salt, while neutral impurities will remain in the organic (top) layer.

• Isolation of Impurities: Drain the aqueous layer. The organic layer can be washed with brine, dried over anhydrous sodium sulfate (Na₂SO₄), and evaporated to isolate the neutral impurities for characterization if desired.

• Acidification and Product Recovery: Cool the aqueous layer in an ice bath and acidify it with a strong acid, such as 1 M hydrochloric acid (HCl), until the pH is acidic (pH ~2). The protonated, water-insoluble 2-(1-ethyl-1H-pyrazol-5-yl)propanoic acid will precipitate out of the solution.

• Filtration and Drying: Collect the precipitated solid by vacuum filtration, wash with cold deionized water, and dry under vacuum to obtain the purified product.

Diagram of Acid-Base Extraction Workflow

Caption: Workflow for purification via acid-base extraction.

Issue 2: Persistent Impurities After Extraction or Product is an Oil

Underlying Cause: If impurities persist after acid-base extraction, they are likely acidic in nature, such as isomeric pyrazole carboxylic acids formed during synthesis. If the product oils out, it may be due to the presence of impurities that depress the melting point.

Recommended Solution: Recrystallization

Recrystallization is a powerful technique for purifying solid compounds by separating them from impurities based on differences in solubility.

Experimental Protocol: Recrystallization

• Solvent Selection: The key to successful recrystallization is choosing an appropriate solvent. The ideal solvent should dissolve the compound sparingly at room temperature but completely at its boiling point. For pyrazole carboxylic acids, common solvents to screen include ethanol, methanol, acetone, or a mixture of solvents like ethanol/water or ethyl acetate/hexane.[5]

• Dissolution: Place the crude solid in an Erlenmeyer flask, add a minimal amount of the chosen solvent, and heat the mixture to boiling while stirring. Continue adding small portions of the hot solvent until the solid just dissolves.

• Hot Filtration (Optional): If insoluble impurities are present, perform a hot gravity filtration to remove them.

• Crystallization: Allow the hot, clear solution to cool slowly to room temperature. Slow cooling promotes the formation of larger, purer crystals. Once at room temperature, the flask can be placed in an ice bath to maximize crystal yield.

• Isolation and Washing: Collect the crystals by vacuum filtration using a Büchner funnel. Wash the crystals with a small amount of ice-cold solvent to remove any adhering impurities.

• Drying: Dry the purified crystals under vacuum.

Table 1: Recommended Solvents for Recrystallization Screening

Solvent/Solvent System	Rationale
Ethanol or Methanol	Often effective for polar compounds like pyrazole carboxylic acids.[5]
Ethyl Acetate/Hexane	A good solvent pair for compounds of intermediate polarity.
Acetone	A versatile solvent for a range of polarities.
Water	Can be effective for more polar compounds, but drying can be slow.

Issue 3: Inseparable Mixture of Isomers or Closely Related Impurities

Underlying Cause: The synthesis of 1,5-disubstituted pyrazoles can sometimes yield the 1,3-disubstituted isomer as a significant byproduct.[6] These isomers often have very similar physical properties, making separation by simple extraction or recrystallization difficult.

Recommended Solution: Column Chromatography

Column chromatography provides a higher degree of separation for complex mixtures based on the differential adsorption of compounds to a stationary phase.

Experimental Protocol: Flash Column Chromatography

• Stationary Phase and Eluent Selection: For a carboxylic acid, silica gel is a common stationary phase. However, the acidic nature of silica can sometimes cause streaking of basic pyrazoles.[7] In such cases, deactivating the silica with triethylamine or using a different stationary phase like neutral alumina may be beneficial. The eluent system should be chosen based on TLC analysis to achieve good separation (Rf values ideally between 0.2 and 0.4). A common eluent system would be a mixture of a non-polar solvent (e.g., hexane or heptane) and a more polar solvent (e.g., ethyl acetate), with a small amount of acetic or formic acid to improve the peak shape of the carboxylic acid.

• Column Packing: Pack a glass column with a slurry of the stationary phase in the chosen eluent.

• Sample Loading: Dissolve the crude product in a minimal amount of the eluent and load it onto the top of the column.

• Elution: Pass the eluent through the column and collect fractions.

• Analysis: Analyze the collected fractions by TLC to identify those containing the pure product.

• Solvent Removal: Combine the pure fractions and remove the solvent under reduced pressure to obtain the purified 2-(1-ethyl-1H-pyrazol-5-yl)propanoic acid.

Diagram of Purification Decision Tree

Caption: Decision tree for selecting a purification method.

Frequently Asked Questions (FAQs)

Q1: What are the most likely impurities in my crude 2-(1-ethyl-1H-pyrazol-5-yl)propanoic acid?

A1: The impurities will largely depend on the synthetic route. A common approach involves the Knorr synthesis of a pyrazole ester followed by N-alkylation and hydrolysis.[8][9] Potential impurities include:

• Regioisomers: The 1,3-disubstituted pyrazole isomer.[6]

• Unreacted Starting Materials: The initial pyrazole, ethylating agent, or the pyrazole ester precursor.

• Byproducts of N-alkylation: Potentially O-alkylated products if the pyrazole precursor exists in a tautomeric form.

• Incomplete Hydrolysis: The corresponding ethyl ester of the final product.

Q2: My compound streaks on the TLC plate during analysis. What can I do?

A2: Streaking on a silica gel TLC plate is often observed with basic compounds like pyrazoles due to strong interactions with the acidic silica surface.[7] To mitigate this, you can add a small amount (0.5-1%) of a basic modifier like triethylamine or ammonia to your developing solvent.

Q3: I am having trouble getting my compound to crystallize. What should I do?

A3: If crystallization is difficult, several techniques can be employed:

• Scratching: Use a glass rod to scratch the inside of the flask at the surface of the solution to create nucleation sites.

• Seeding: Add a very small crystal of the pure compound to the solution to induce crystallization.

• Solvent Adjustment: If too much solvent was added, you can carefully evaporate some of it to increase the concentration. Alternatively, if using a solvent pair, you can add a small amount of the "poor" solvent to decrease solubility.

Q4: Can I use a strong base like sodium hydroxide for the acid-base extraction?

A4: While a strong base like NaOH would also deprotonate the carboxylic acid, a weak base like sodium bicarbonate is generally preferred. This is because NaHCO₃ is selective for stronger acids like carboxylic acids and will not react with weakly acidic protons that might be present on other impurities, leading to a cleaner separation.

Q5: What safety precautions should I take during these purification procedures?

A5: Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves. Be cautious when working with flammable organic solvents and corrosive acids and bases. When performing extractions, always vent the separatory funnel frequently to prevent pressure buildup.

References

• Knorr Pyrazole Synthesis. (n.d.). ResearchGate. Retrieved February 13, 2024, from [Link]

• Huang, D., et al. (2017). Synthesis and insecticidal activities of novel 1H-pyrazole-5-carboxylic acid derivatives. Journal of the Serbian Chemical Society.

• How can I purify a pyrazole compound with a N-C-N bond without using a silica column? (2014, March 9). ResearchGate. Retrieved February 13, 2024, from [Link]

• Alkylation of ring-substituted pyrazole-5-carboxylates with N-Boc-3-iodoazetidine 2c. (n.d.). ResearchGate. Retrieved February 13, 2024, from [Link]

• Synthesis and insecticidal activities of novel 1H-pyrazole-5-carboxylic acid derivatives. (2025, December 6). ResearchGate. Retrieved February 13, 2024, from [Link]

• Knorr Pyrazole Synthesis. (n.d.). Chem Help ASAP. Retrieved February 13, 2024, from [Link]

• CN103508959A - Synthesis method of 1-methyl-3-ethyl-5-pyrazolyl ethyl carboxylate. (n.d.). Google Patents.
• Engineered Enzymes Enable Selective N‐Alkylation of Pyrazoles With Simple Haloalkanes. (2021). Angewandte Chemie.

• Chapter 5: Pyrazoles. (2015, November 20). ScienceDirect. Retrieved February 13, 2024, from [Link]

• Knorr Pyrazole Synthesis. (2025, February 23). J&K Scientific LLC. Retrieved February 13, 2024, from [Link]

• Process for the preparation of 1-alkyl-pyrazole-5-carboxylic acid esters. (n.d.). Google Patents.
• 3-(5)ALKYL PYRAZOLES. (n.d.). The Journal of Organic Chemistry.

• How can I purify a pyrazole compound with a N-C-N bond without using a silica column? (2014, March 9). ResearchGate. Retrieved February 13, 2024, from [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. chemhelpasap.com [chemhelpasap.com]
• 3. books.rsc.org [books.rsc.org]
• 4. jk-sci.com [jk-sci.com]
• 5. researchgate.net [researchgate.net]
• 6. DE19701277A1 - Process for the preparation of 1-alkyl-pyrazole-5-carboxylic acid esters - Google Patents [patents.google.com]
• 7. "One-Pot" Synthesis of 4-Substituted 1,5-Diaryl-1H-pyrazole-3-carboxylic Acids via a MeONa/LiCl-Mediated Sterically Hindered Claisen Condensation-Knorr Reaction-Hydrolysis Sequence [organic-chemistry.org]
• 8. d-nb.info [d-nb.info]
• 9. benchchem.com [benchchem.com]

Technical Support Hub: Characterization of Pyrazole Isomers

Ticket Status: OPEN Assigned Specialist: Senior Application Scientist Subject: Troubleshooting Tautomerism, Regioisomerism, and Separation in Pyrazole Scaffolds

Executive Summary

Pyrazoles are pharmacophores of immense significance (e.g., Celecoxib, Rimonabant), yet they present a "perfect storm" of analytical challenges. The nitrogen-rich ring creates two distinct problems: annular tautomerism (in

-unsubstituted pyrazoles) and regioisomerism (in -substituted pyrazoles). Misidentifying a 1,5-isomer as a 1,3-isomer can derail a Structure-Activity Relationship (SAR) campaign for months.

This guide moves beyond standard textbook definitions to provide actionable, field-proven troubleshooting protocols for the three most common "failure modes" in pyrazole chemistry.

Ticket #1: The "Ghost" Signals (Tautomerism)

User Complaint: "My

H NMR spectrum shows broad, undefined peaks, and I'm missing carbon signals in the aromatic region. Is my compound impure?"

Diagnosis: You are likely observing Annular Tautomerism . In

-unsubstituted pyrazoles ( -H), the proton hops between and . If this exchange rate is intermediate on the NMR time scale (neither fast nor slow), signals broaden or disappear (coalescence).

Troubleshooting Protocol:

Step 1: The Solvent Switch (The "DMSO Trick")

Chloroform (

) is often too non-polar to anchor the tautomer. It facilitates rapid intermolecular proton transfer.

• Action: Dissolve the sample in DMSO-

  .

• Mechanism: DMSO is a strong hydrogen bond acceptor. It "locks" the

  -H proton via hydrogen bonding, slowing the exchange rate significantly. This often resolves broad humps into sharp, distinct doublets for and [1].

Step 2: Variable Temperature (VT) NMR

If DMSO doesn't sharpen the signals, you are at the coalescence point. You must push the system to the "fast" or "slow" exchange limit.

• Action (Preferred): Cool the sample to -40°C or -60°C .

• Result: This "freezes" the tautomers, allowing you to see distinct signals for the major and minor tautomers.

• Action (Alternative): Heat to +60°C .

• Result: This pushes the exchange to the "fast" limit, yielding a sharp, average spectrum. Warning: This obscures the tautomeric ratio.

Visualization: Tautomer Identification Workflow

Caption: Decision tree for resolving dynamic NMR phenomena in N-unsubstituted pyrazoles.

Ticket #2: The Regioisomer Identity Crisis (1,3 vs. 1,5)

User Complaint: "I alkylated my pyrazole, and I have two spots on TLC. I isolated them, but their

H NMR spectra look nearly identical. Which is the 1,3-isomer and which is the 1,5-isomer?"

Diagnosis: Standard 1D proton NMR is often insufficient because the chemical environment of

and is similar. You need Through-Space (NOESY) and Long-Range (HMBC) correlation to confirm the structure.

The "Golden Rule" of Pyrazole Assignment: In an

-substituted pyrazole:

• 1,5-Isomer: The

  -substituent is spatially close to the -substituent.

• 1,3-Isomer: The

  -substituent is spatially distant from the -substituent (separated by the ).

Troubleshooting Protocol:

Experiment A: 1D NOE / 2D NOESY (The Definitive Test)

• Irradiate (or look for cross-peaks from) the

  -CH protons (e.g., -Methyl or -Benzyl).

• Look for a response in the aromatic region.[1]

Observation (NOE Correlation)	Conclusion	Confidence
Strong NOE between -R and Substituent-R	1,5-Isomer (Steric crowding)	High
Strong NOE between -R and Pyrazole Ring Proton	1,3-Isomer (Interaction with )	High
Weak/No NOE to any Ring Substituent	1,3-Isomer (Substituent is too far)	Medium

Experiment B: C NMR Chemical Shifts

While less absolute than NOE, chemical shifts provide corroborating evidence.

• vs : In general, the carbon (adjacent to the pyridine-like ) resonates upfield (lower ppm) relative to the carbon (adjacent to the pyrrole-like ) [2].

• Note: This rule can be inverted by strong electron-withdrawing groups (EWGs). Always pair with NOESY.

Visualization: Regioisomer Logic Gate

Caption: Logic flow for distinguishing 1,3- and 1,5-disubstituted pyrazoles using NOE spectroscopy.

Ticket #3: Chromatographic Resolution (Separation)

User Complaint: "My isomers co-elute on my standard C18 column. I can see a shoulder, but I can't get baseline separation."

Diagnosis: Pyrazole isomers often have identical lipophilicity (

) but different values and dipole moments. Standard neutral C18 methods fail to exploit these electronic differences.

Troubleshooting Protocol:

Method 1: pH Tuning (The "Ionization Switch")

Pyrazoles are basic. The 1,3- and 1,5-isomers often have slightly different

values due to steric hindrance around the nitrogen lone pair.

• Low pH (0.1% TFA, pH ~2): Both isomers are protonated. This often reduces tailing but might compress selectivity if the hydrophobicity is dominant.

• Intermediate pH (Ammonium Acetate, pH 4.5 - 6.0): This is the "sweet spot." One isomer may be partially ionized while the other is neutral, leading to massive retention time shifts [3].

• High pH (Ammonium Bicarbonate, pH 10): Requires Hybrid/Polymer column. Both are neutral. Separation relies purely on dipole/shape selectivity.

Method 2: Stationary Phase Selection

If C18 fails, switch the interaction mechanism.

Column Type	Mechanism	Utility for Pyrazoles
C18 (Standard)	Hydrophobicity	Poor for isomers with same groups.
Phenyl-Hexyl	- Interactions	Excellent. The electron density difference between 1,3 and 1,5 rings interacts differently with the phenyl phase.
PFP (Pentafluorophenyl)	Dipole-Dipole / H-Bonding	High. Great for fluorinated or polar pyrazoles.
Cellulose-2 / Amylose-2	Chiral/Shape Selectivity	Surprisingly Effective. Even for achiral regioisomers, the "grooves" of the polysaccharide can distinguish the 3D shape (bent vs. linear) [4].

References

• Claramunt, R. M., et al. (2016).[2] A

  C NMR spectroscopy study of the structure of N-H pyrazoles and indazoles. ResearchGate.[2]

• Limbach, H. H., et al. (2003). Protonation and phase effects on the NMR chemical shifts of imidazoles and pyrazoles. Freie Universität Berlin.

• BenchChem Tech Support. (2025).[3] Column chromatography conditions for separating pyrazole isomers. BenchChem.[3]

• Hassan, H., et al. (2022).[4] Enantioselective Separation of Chiral N1-Substituted-1H-pyrazoles: Greenness Profile Assessment and Chiral Recognition Analysis. ACS Omega.

Sources

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

2-(1-ethyl-1H-pyrazol-5-yl)propanoic acid vs. other pyrazole inhibitors

An In-Depth Comparative Analysis of 2-(1-ethyl-1H-pyrazol-5-yl)propanoic Acid and Other Pyrazole-Based COX-2 Inhibitors for Researchers in Drug Development

Abstract

The pyrazole scaffold represents a cornerstone in modern medicinal chemistry, particularly in the development of selective inhibitors for cyclooxygenase-2 (COX-2), a key enzyme in the inflammatory pathway. This guide provides a comprehensive comparison of a novel investigational compound, 2-(1-ethyl-1H-pyrazol-5-yl)propanoic acid, with established pyrazole-containing COX-2 inhibitors. We will delve into the mechanistic nuances, comparative efficacy, and the experimental protocols required for a thorough evaluation. This document is intended for researchers, scientists, and professionals in the field of drug development, offering both theoretical insights and practical, field-proven methodologies.

Introduction: The Pyrazole Scaffold in COX-2 Inhibition

The selective inhibition of COX-2 over its isoform, COX-1, has been a pivotal strategy in the development of non-steroidal anti-inflammatory drugs (NSAIDs) with an improved gastrointestinal safety profile. The pyrazole moiety, a five-membered heterocyclic ring with two adjacent nitrogen atoms, has proven to be a privileged scaffold in the design of such selective inhibitors. Its unique electronic and steric properties allow for critical interactions within the active site of the COX-2 enzyme, which possesses a larger, more accommodating binding pocket compared to COX-1.

This guide will focus on a comparative analysis of 2-(1-ethyl-1H-pyrazol-5-yl)propanoic acid, a novel synthetic compound, against other well-characterized pyrazole-based inhibitors. By understanding its performance in the context of established drugs, we can better elucidate its potential as a therapeutic agent.

Mechanism of Action: Targeting the Arachidonic Acid Cascade

Both COX-1 and COX-2 enzymes are central to the conversion of arachidonic acid into prostaglandins, which are key mediators of inflammation, pain, and fever. However, COX-1 is constitutively expressed in most tissues and plays a role in homeostatic functions, such as protecting the gastric mucosa and maintaining kidney function. In contrast, COX-2 is an inducible enzyme, with its expression significantly upregulated at sites of inflammation. Selective COX-2 inhibitors are designed to specifically target the inflammation-driven prostaglandin synthesis, thereby sparing the protective functions of COX-1.

Figure 1: A simplified diagram of the arachidonic acid cascade, highlighting the roles of COX-1 and COX-2 and the point of intervention for selective pyrazole inhibitors.

Comparative Efficacy: Potency and Selectivity

The therapeutic utility of a COX-2 inhibitor is defined by two key parameters: its potency (how much of the drug is needed to inhibit the enzyme) and its selectivity (how well it inhibits COX-2 over COX-1). These are typically quantified by the half-maximal inhibitory concentration (IC50) and the selectivity ratio (IC50 of COX-1 / IC50 of COX-2).

For the purpose of this guide, we will compare the hypothetical experimental data for our investigational compound, 2-(1-ethyl-1H-pyrazol-5-yl)propanoic acid, with a well-established pyrazole inhibitor.

Compound	Target	IC50 (nM)	Selectivity Ratio (COX-1/COX-2)
2-(1-ethyl-1H-pyrazol-5-yl)propanoic acid	COX-1	1500	75
COX-2	20
Comparator Pyrazole Inhibitor	COX-1	2500	125
COX-2	20

Table 1: Comparative in vitro potency and selectivity of 2-(1-ethyl-1H-pyrazol-5-yl)propanoic acid and a comparator pyrazole inhibitor against human COX-1 and COX-2 enzymes.

From this hypothetical data, we can infer that while both compounds exhibit similar high potency against COX-2, the comparator shows a greater degree of selectivity. This is a critical consideration in drug development, as higher selectivity is often correlated with a more favorable safety profile.

Experimental Protocols for Inhibitor Characterization

To ensure the trustworthiness and reproducibility of findings, standardized and self-validating experimental protocols are essential. Below are detailed methodologies for key assays used to characterize novel COX-2 inhibitors.

In Vitro COX-1 and COX-2 Inhibition Assay

This assay directly measures the ability of a compound to inhibit the enzymatic activity of purified COX-1 and COX-2.

Principle: The peroxidase activity of COX is utilized in a colorimetric assay. The enzyme converts arachidonic acid to PGG2, and the peroxidase component then reduces PGG2 to PGH2. This latter reaction can be monitored using a chromogenic substrate, such as N,N,N',N'-tetramethyl-p-phenylenediamine (TMPD), which changes color upon oxidation.

Step-by-Step Protocol:

• Reagent Preparation:

  • Prepare assay buffer (e.g., 100 mM Tris-HCl, pH 8.0, with 1 mM EDTA).

  • Reconstitute purified human COX-1 and COX-2 enzymes in the assay buffer.

  • Prepare a stock solution of arachidonic acid in ethanol.

  • Prepare a stock solution of TMPD in a suitable solvent.

  • Prepare serial dilutions of the test compound (2-(1-ethyl-1H-pyrazol-5-yl)propanoic acid) and a reference inhibitor.

• Assay Procedure:

  • In a 96-well plate, add the assay buffer, enzyme (COX-1 or COX-2), and the test compound at various concentrations.

  • Incubate for a pre-determined time (e.g., 15 minutes) at room temperature to allow for inhibitor binding.

  • Initiate the reaction by adding arachidonic acid and TMPD.

  • Monitor the change in absorbance over time at a specific wavelength (e.g., 590 nm) using a plate reader.

• Data Analysis:

  • Calculate the initial reaction rates for each concentration of the inhibitor.

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration.

  • Determine the IC50 value by fitting the data to a suitable dose-response curve.

Figure 2: A flowchart outlining the key steps in the in vitro COX inhibition assay.

Cell-Based Assay for Prostaglandin E2 (PGE2) Production

This assay provides a more physiologically relevant measure of a compound's inhibitory activity in a cellular context.

Principle: Cells that can be induced to express COX-2 (e.g., macrophages, fibroblasts) are stimulated with an inflammatory agent (e.g., lipopolysaccharide, LPS) in the presence of the test compound. The amount of PGE2 produced and released into the cell culture medium is then quantified, typically using an enzyme-linked immunosorbent assay (ELISA).

Step-by-Step Protocol:

• Cell Culture and Seeding:

  • Culture a suitable cell line (e.g., RAW 264.7 murine macrophages) under standard conditions.

  • Seed the cells into 24-well plates and allow them to adhere overnight.

• Compound Treatment and Stimulation:

  • Replace the culture medium with fresh medium containing serial dilutions of the test compound and a reference inhibitor.

  • Pre-incubate with the compounds for 1 hour.

  • Add an inflammatory stimulus (e.g., LPS at 1 µg/mL) to induce COX-2 expression and PGE2 production.

  • Incubate for a specified period (e.g., 24 hours).

• PGE2 Quantification:

  • Collect the cell culture supernatants.

  • Quantify the concentration of PGE2 in the supernatants using a commercially available PGE2 ELISA kit, following the manufacturer's instructions.

• Data Analysis:

  • Plot the PGE2 concentration against the logarithm of the inhibitor concentration.

  • Determine the IC50 value, representing the concentration of the inhibitor that reduces PGE2 production by 50%.

Conclusion and Future Directions

The hypothetical data for 2-(1-ethyl-1H-pyrazol-5-yl)propanoic acid suggests that it is a potent COX-2 inhibitor, albeit with potentially lower selectivity than some established compounds. This initial characterization provides a strong rationale for further investigation. Future studies should focus on:

• Structure-Activity Relationship (SAR) Studies: To optimize the selectivity of the compound by modifying its chemical structure.

• Pharmacokinetic Profiling: To assess its absorption, distribution, metabolism, and excretion (ADME) properties.

• In Vivo Efficacy and Safety Studies: To evaluate its anti-inflammatory effects and potential side effects in animal models.

By employing the rigorous experimental methodologies outlined in this guide, researchers can build a comprehensive and reliable profile for novel pyrazole-based inhibitors, ultimately advancing the development of safer and more effective anti-inflammatory therapies.

References

• Title: The pyrazole scaffold: a versatile framework in medicinal chemistry. Source: Journal of Medicinal Chemistry URL: [Link]

• Title: COX-1 and COX-2 in health and disease. Source: Trends in Pharmacological Sciences URL: [Link]

• Title: Design and synthesis of selective COX-2 inhibitors. Source: Bioorganic & Medicinal Chemistry Letters URL: [Link]

• Title: In vitro assays for cyclooxygenase-2. Source: Methods in Molecular Biology URL: [Link]